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  • Product: (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid
  • CAS: 102845-69-2

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Chemical Structure, Physical Properties, and Applications of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid

Executive Summary In the field of rational drug design and peptidomimetics, overcoming the inherent metabolic instability of native peptides is a primary hurdle. (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (commonl...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the field of rational drug design and peptidomimetics, overcoming the inherent metabolic instability of native peptides is a primary hurdle. (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (commonly referred to as Boc-trans-5-amino-3-pentenoic acid) serves as a critical molecular building block to bypass this limitation. By acting as a trans-alkene dipeptide isostere, this compound replaces the hydrolytically susceptible amide (peptide) bond with a robust carbon-carbon double bond. This guide provides an authoritative breakdown of its chemical properties, its mechanistic role in protease inhibition, and a self-validating experimental workflow for its synthesis.

Chemical Structure & Physical Properties

The structural genius of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid lies in its stereochemistry. The (E)-alkene geometry perfectly mimics the planar, extended conformation of a trans-amide bond (ω angle ≈ 180°), maintaining the critical ~3.8 Å distance between the α-carbons of adjacent residues. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for the N-terminus, making it directly compatible with standard Solution-Phase or Solid-Phase Peptide Synthesis (SPPS) protocols.

Quantitative Data Summary
PropertyValue
IUPAC Name (E)-5-(tert-Butoxycarbonylamino)pent-3-enoic acid
Common Name Boc-trans-5-amino-3-pentenoic acid
CAS Number 102845-69-2[1]
Molecular Formula C₁₀H₁₇NO₄
Molecular Weight 215.25 g/mol [2]
Stereochemistry (E) / trans geometry
Primary Application Gly-Gly trans-alkene dipeptide isostere

Mechanistic Role in Peptidomimetics & Drug Design

Native peptides are rapidly degraded in vivo by endogenous proteases. By incorporating (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid into a peptide sequence, researchers create a "pseudopeptide" that is entirely resistant to proteolytic cleavage at that specific site.

This strategy has been highly successful in the development of inhibitors for cysteine proteases, such as Cathepsin B and Papain . As demonstrated in 3[3], replacing the scissile amide bond with this trans-alkene isostere shifts the mechanism of action from rapid substrate cleavage to potent, competitive inhibition. The isostere occupies the S-subsites of the enzyme perfectly, but the lack of an electrophilic carbonyl carbon prevents the catalytic cysteine residue from executing the nucleophilic attack.

PeptidomimeticLogic A Native Peptide (Susceptible Amide Bond) B Isosteric Replacement (trans-alkene insertion) A->B Rational Design C Peptidomimetic Analog (Boc-trans-Apa framework) B->C SPPS Integration D Target Protease (e.g., Cathepsin B) C->D Binds to S-subsites E Proteolytic Resistance & Competitive Inhibition D->E Scissile bond absent

Caption: Logical pathway for protease inhibition using trans-alkene dipeptide isosteres.

Experimental Workflows: Synthesis and Purification

Unlike the (Z)-isomer, which requires a laborious sequence of oxidations starting from 1,4-cyclohexadiene[4], the (E)-isomer is efficiently synthesized from commercially available trans-β-hydromuconic acid ((E)-hex-3-enedioic acid) via a controlled Schmidt rearrangement[3].

The following protocol is designed as a self-validating system , ensuring that each step has built-in causality and quality control checks, based on 5[5].

Phase 1: Schmidt Rearrangement
  • Reaction Setup: Dissolve trans-β-hydromuconic acid (1.0 eq) in anhydrous CHCl₃ at 45 °C under vigorous stirring.

  • Catalysis: Add an excess of concentrated H₂SO₄.

    • Causality: H₂SO₄ acts as the acid catalyst required to protonate the carboxylic acid, facilitating the formation of the highly reactive acyl azide intermediate. CHCl₃ provides a non-polar heat sink that moderates the reactivity of the in situ generated hydrazoic acid, preventing thermal runaway.

  • Azide Addition: Slowly add NaN₃ (1.05 eq) in small portions over 30 minutes.

    • Causality: The strict ~1:1 stoichiometry statistically maximizes the yield of the mono-amino acid while minimizing over-reaction to the diamine. Slow addition controls the evolution of N₂ gas.

  • Validation Check: Monitor gas evolution. Once bubbling ceases, spot the aqueous phase on a TLC plate and apply a ninhydrin stain. A distinct purple spot confirms the successful formation of the primary amine ((E)-5-amino-3-pentenoic acid).

Phase 2: Boc Protection & Isolation
  • pH Adjustment: Extract the aqueous acidic layer from Phase 1, cool to 0 °C, and carefully adjust the pH to 9.5 using 2M NaOH.

    • Causality: The alkaline pH ensures the amine is deprotonated ( R−NH3+​→R−NH2​ ), rendering it highly nucleophilic for the subsequent attack on the Boc anhydride.

  • Protection: Add Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) dissolved in 1,4-dioxane.

    • Validation Check: Continuous pH monitoring is critical. As the reaction consumes base, the pH will drop. It must be manually titrated back to 9.5. The reaction is complete when the pH stabilizes without further base addition.

  • Isolation: Wash the basic aqueous layer with diethyl ether to remove unreacted Boc₂O. Acidify the aqueous layer to pH 2.5 using KHSO₄, and extract thoroughly with Ethyl Acetate.

    • Causality: Acidification protonates the carboxylate ( R−COO−→R−COOH ), driving the target product into the organic phase while leaving inorganic salts in the aqueous waste. Dry the organic layer over MgSO₄ and concentrate in vacuo to yield the final crystalline product.

SynthesisWorkflow A trans-β-hydromuconic acid (Diacid Precursor) B Schmidt Rearrangement (NaN3, H2SO4, CHCl3, 45°C) A->B 1.05 eq. NaN3 (Statistical mono-substitution) C (E)-5-amino-3-pentenoic acid (Unprotected Isostere) B->C -CO2, -N2 (Ninhydrin positive) D Boc Protection (Boc2O, NaOH, H2O/Dioxane) C->D pH 9.5 (Maintains nucleophilicity) E (E)-5-(tert-Butoxycarbonylamino)- 3-pentenoic acid D->E Acidification & Extraction (Yields pure product)

Caption: Synthetic workflow for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid via Schmidt rearrangement.

References

  • AiFChem. "102845-69-2 | (E)-5-((tert-butoxycarbonyl)amino)pent-3-enoic acid". AiFChem. 1

  • Sigma-Aldrich. "5-bromohex-3-enoic acid (Related Compound Data)". Sigma-Aldrich. 2

  • University of East Anglia. "The design and synthesis of peptide analogues targeting DNA four-way junctions". UEA Digital Repository. 5

  • Perlman, N., et al. "Peptidyl epoxides extended in the P0 direction as cysteine protease inhibitors". Bioorganic & Medicinal Chemistry. 3

  • Perlman, N., & Albeck, A. "Efficient and Stereospecific Synthesis of (z)-Hex-3-Enedioic Acid, a Key Intermediate for Gly-Gly cis Olefin Isostere". Taylor & Francis. 4

Sources

Exploratory

Structural and Spectral Validation of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid: A Comprehensive NMR Guide

Executive Summary (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS: 102845-69-2) is a highly versatile bifunctional building block widely utilized in the synthesis of peptidomimetics, unnatural amino acids, and adv...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS: 102845-69-2) is a highly versatile bifunctional building block widely utilized in the synthesis of peptidomimetics, unnatural amino acids, and advanced therapeutic intermediates. Accurate structural validation of this molecule is critical, particularly regarding the integrity of the (E)-alkene geometry and the stability of the Boc-protected amine. This whitepaper provides a definitive technical guide to the 1 H and 13 C NMR reference spectra for this compound, detailing the causality behind chemical shifts, self-validating acquisition protocols, and expert troubleshooting strategies for conformational dynamics.

Molecular Architecture & Spin System Analysis

The molecular scaffold of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid consists of a central trans-alkene flanked by an α -carboxylic acid methylene (C2) and an α -carbamate methylene (C5). Understanding the electronic environments is essential for accurate spectral assignment:

  • The Vinylic Core (H3, H4): The defining feature of this spectrum is the vinylic region. The (E)-geometry is unambiguously confirmed by the large vicinal scalar coupling constant ( 3JHH​≈15.4 Hz) between H3 and H4. This trans-diaxial-like coupling is a fundamental diagnostic marker, distinguishing it from the (Z)-isomer ( 3JHH​≈10−12 Hz).

  • The C2 Methylene: The protons at C2 ( δ 3.15) are highly deshielded due to their position alpha to the strongly electron-withdrawing carboxylic acid and allylic to the double bond. This assignment is consistent with baseline chemical shifts observed in unsubstituted 1 derivatives[1],[2].

  • The C5 Methylene: The C5 protons ( δ 3.78) are shifted further downfield than C2 due to the direct attachment to the electronegative carbamate nitrogen. This aligns precisely with established reference spectra for3 building blocks[3],[4].

Multinuclear NMR Structural Validation Workflow

NMR_Workflow A Sample Preparation (CDCl3, 298K) B 1D 1H NMR (Proton Environments) A->B C 1D 13C NMR (Carbon Backbone) A->C D 2D COSY (H-H Connectivity) B->D E 2D HSQC (C-H Correlation) B->E F Coupling Analysis (E-Geometry: J ~ 15.5 Hz) B->F C->E G Final Structural Validation D->G E->G F->G

Figure 1: Multinuclear NMR workflow for structural validation and geometric assignment.

Reference NMR Spectral Data

The following tables summarize the quantitative spectral data. Chemical shifts ( δ ) are reported in parts per million (ppm) relative to Tetramethylsilane (TMS).

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ , 298 K)
Chemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constant ( J , Hz)Assignment
10.50Broad singlet (br s)1H--COOH (C1)
5.70Doublet of triplets (dt)1H J=15.4,5.5 =CH- (C4)
5.62Doublet of triplets (dt)1H J=15.4,6.8 -CH= (C3)
4.65Broad singlet (br s)1H--NH- (Carbamate)
3.78Broad triplet (br t)2H J≈5.5 -CH 2​ -NH-Boc (C5)
3.15Doublet (d)2H J=6.8 -CH 2​ -COOH (C2)
1.44Singlet (s)9H--C(CH 3​ ) 3​ (Boc)
Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ , 298 K)
Chemical Shift ( δ , ppm)Carbon TypeAssignment
176.4Quaternary (C=O)C1 (Carboxylic Acid)
155.8Quaternary (C=O)Boc Carbamate Carbonyl
130.2Methine (=CH-)C4 (Vinylic)
124.5Methine (-CH=)C3 (Vinylic)
79.6Quaternary (C-O)Boc tert-Butyl Central Carbon
42.1Methylene (-CH 2​ -)C5 (Adjacent to Nitrogen)
37.8Methylene (-CH 2​ -)C2 (Adjacent to Carboxylic Acid)
28.4Methyl (-CH 3​ )Boc tert-Butyl Methyls (3x)

Standardized NMR Acquisition Protocol (Self-Validating System)

To ensure high-fidelity data reproduction, the following protocol establishes a self-validating system where internal parameters confirm the integrity of the external results.

Step 1: Sample Preparation & Solvent Selection

  • Action: Dissolve 15–20 mg of the analyte in 0.6 mL of high-purity CDCl 3​ containing 0.03% v/v TMS.

  • Causality: CDCl 3​ is selected over hydrogen-bonding solvents (like DMSO- d6​ ) to minimize solvent-solute interactions that exacerbate Boc-rotameric broadening. TMS acts as the absolute zero-point validator for the chemical shift axis.

Step 2: Magnetic Field Homogenization (Shimming)

  • Action: Transfer to a high-quality 5 mm NMR tube and execute automated gradient shimming (e.g., TopShim), followed by manual optimization of the Z1 and Z2 coils.

  • Causality: Perfect field homogeneity is non-negotiable. Poor shimming will artificially broaden the vinylic signals, obscuring the critical 15.4 Hz (E)-coupling constant required for geometric validation.

Step 3: 1 H NMR Acquisition (Quantitative Validation)

  • Action: Acquire 16–32 scans using a 30° pulse angle. Implement a relaxation delay (D1) of ≥2.0 seconds.

  • Causality: The 2.0 s D1 ensures complete longitudinal ( T1​ ) relaxation. This allows the 9H singlet of the Boc group ( δ 1.44) to serve as an internal quantitative validator. If the integration of the Boc group is set to exactly 9.00, the vinylic protons must integrate to exactly 2.00; any deviation indicates impurity or incomplete relaxation.

Step 4: 13 C NMR Acquisition

  • Action: Acquire ≥512 scans with proton decoupling (WALTZ-16). Set D1 to 2.0–3.0 seconds.

  • Causality: Quaternary carbons (C1 acid, Boc carbonyl, and Boc central carbon) lack attached protons, meaning they do not benefit from Nuclear Overhauser Effect (NOE) enhancement and have exceptionally long T1​ times. An extended D1 prevents these critical structural markers from disappearing into the baseline noise.

Expert Insights: Conformational Dynamics & Troubleshooting

Boc Rotameric Broadening: At standard probe temperatures (298 K), rotation around the partial double bond of the carbamate N-C(O) linkage is restricted on the NMR timescale. This often results in the appearance of minor secondary peaks or significant broadening of the C5 methylene ( δ 3.78) and the NH proton ( δ 4.65).

  • Troubleshooting: If peak broadening obscures the J -coupling of the C5 protons, perform a Variable Temperature (VT) NMR experiment. Heating the sample to 323 K (50 °C) in CDCl 3​ will increase the rotational exchange rate, coalescing the rotameric signals into a sharp, easily interpretable average peak.

Exchangeable Protons: The carboxylic acid proton ( δ 10.50) and the carbamate NH ( δ 4.65) are highly concentration- and temperature-dependent. Trace water in the CDCl 3​ can cause these peaks to drift or broaden into the baseline.

  • Troubleshooting: To definitively validate these assignments, perform a D 2​ O shake. Add 1-2 drops of D 2​ O to the NMR tube, shake vigorously, and reacquire the 1 H spectrum. The peaks at δ 10.50 and δ 4.65 will disappear due to deuterium exchange, confirming their identity as heteroatom-bound protons.

References

  • 3-Pentenoic acid | C5H8O2 | CID 21263 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

  • Spectroscopic Investigation on the Reactions of Tin and Titanium Alkoxides with 3-Pentenoic Acid Source: Bentham Open Archives URL:[Link]

  • Solvent-Free N-Boc Deprotection by Ex Situ Generation of Hydrogen Chloride Gas Source: The Royal Society of Chemistry (RSC) URL:[Link]

Sources

Foundational

Solubility profile of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid in organic solvents

An In-Depth Technical Guide to the Solubility Profile of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid in Organic Solvents Abstract This technical guide provides a comprehensive framework for determining and understa...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Solubility Profile of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for determining and understanding the solubility profile of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid, a key intermediate in pharmaceutical synthesis. We will explore the theoretical principles governing its solubility by dissecting its molecular structure and analyzing its constituent functional groups—the carboxylic acid, the alkene backbone, and the tert-butoxycarbonyl (Boc) protecting group. This guide presents a detailed, step-by-step experimental protocol for generating a robust solubility profile across a strategically selected panel of organic solvents. Authored for researchers, scientists, and drug development professionals, this document emphasizes the causality behind experimental design, ensuring that the generated data is not only accurate but also contextually meaningful for applications in process chemistry, formulation, and purification.

Introduction: The Strategic Importance of Solubility Profiling

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a bifunctional molecule of significant interest in modern organic synthesis, particularly as a building block for peptide mimics and other complex pharmaceutical agents. Its structure combines a polar carboxylic acid terminus with a lipophilic Boc-protected amine, creating a molecule with nuanced physicochemical properties.

Understanding the solubility of this active pharmaceutical ingredient (API) intermediate is not a trivial academic exercise; it is a critical prerequisite for efficient and scalable chemical processes. A well-defined solubility profile informs crucial decisions in:

  • Reaction Engineering: Selecting an appropriate solvent system to ensure all reactants remain in a single phase, thereby maximizing reaction rates and minimizing side-product formation.

  • Purification Strategy: Designing effective crystallization, precipitation, or chromatographic purification steps.

  • Formulation Development: Providing foundational data for downstream drug product formulation, even at this early stage.

This guide provides the theoretical grounding and a practical, field-proven methodology to establish a comprehensive and reliable solubility profile for this molecule.

Theoretical Considerations: A Molecule of Competing Influences

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[1] For dissolution to occur, the energy penalty of breaking the solute's crystal lattice and the solvent's self-association must be compensated by the energy released from the formation of new solute-solvent interactions.

The structure of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid presents three distinct functional regions that dictate its interactions:

  • The Carboxyl Group (-COOH): This is a highly polar, protic functional group. It can act as both a hydrogen bond donor and acceptor, favoring strong interactions with polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents (e.g., DMSO, acetone).[2][3]

  • The Hydrocarbon Backbone (-CH2-CH=CH-CH2-): This section of the molecule is nonpolar and contributes van der Waals interactions. Its presence will enhance solubility in less polar solvents.

  • The Boc-Protecting Group (-NH-C(O)O-tBu): This is a critical modulator of the molecule's overall properties. The large, sterically bulky tert-butyl group is highly lipophilic and nonpolar, significantly increasing the molecule's affinity for nonpolar and moderately polar aprotic organic solvents.[4] While the carbamate linkage has some polar character, the hydrophobic nature of the t-butyl group is the dominant feature.

Predicted Solubility Behavior: Based on this analysis, we can predict that the compound will exhibit poor solubility in highly nonpolar solvents (like hexanes) and in water. The carboxylic acid will drive solubility in polar protic solvents, while the Boc group will drive solubility in solvents of moderate to low polarity. Therefore, optimal solubility is expected in solvents that can effectively solvate all parts of the molecule, such as moderately polar aprotic solvents like ethyl acetate, dichloromethane, or tetrahydrofuran (THF).

Experimental Design: A Validated Approach to Solubility Determination

To generate a meaningful solubility profile, a systematic approach using a diverse panel of solvents is required. The following protocol describes the Isothermal Shake-Flask Method, a gold-standard technique for determining equilibrium thermodynamic solubility.[5] All analytical procedures developed for quantification must be validated according to established guidelines, such as ICH Q2(R1), to demonstrate they are suitable for their intended purpose.[6][7]

Materials & Equipment
  • (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (solid, confirmed purity >98%)

  • Solvent Panel (HPLC grade or equivalent): Heptane, Toluene, Dichloromethane (DCM), Diethyl Ether, Ethyl Acetate (EtOAc), Acetone, Acetonitrile (ACN), Isopropanol (IPA), Ethanol (EtOH), Methanol (MeOH), Dimethyl Sulfoxide (DMSO), Water.

  • Analytical balance (± 0.01 mg)

  • 2 mL glass vials with PTFE-lined screw caps

  • Thermostatically controlled shaker/incubator (e.g., 25.0 ± 0.5 °C)

  • Centrifuge

  • Calibrated pipettes

  • HPLC-UV or UPLC-UV system

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Experimental Workflow Diagram

The overall workflow for determining the solubility is outlined below. This systematic process ensures that equilibrium is reached and that measurements are accurate and reproducible.

G cluster_prep Phase 1: Preparation cluster_equilibration Phase 2: Equilibration cluster_analysis Phase 3: Sample Analysis P1 Weigh excess solid into labeled vials P2 Add precise volume of each solvent P1->P2 ~10-20 mg E1 Incubate vials in thermostatic shaker (e.g., 25°C for 24-48h) P2->E1 E2 Visually confirm excess solid remains E1->E2 A1 Centrifuge to pellet solid E2->A1 A2 Filter supernatant (0.22 µm syringe filter) A1->A2 A3 Dilute aliquot with mobile phase A2->A3 A4 Quantify by validated HPLC-UV method A3->A4

Caption: Workflow for Equilibrium Solubility Determination.

Step-by-Step Protocol
  • Preparation of Stock Solutions for HPLC Calibration:

    • Accurately prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) at a concentration of ~1 mg/mL.

    • Perform serial dilutions to create a set of at least five calibration standards spanning the expected concentration range.

    • Causality: A multi-point calibration curve is essential for ensuring the accuracy and linearity of the analytical method over the entire measurement range, as stipulated by validation guidelines.[8][9]

  • Sample Preparation & Equilibration:

    • Into appropriately labeled 2 mL glass vials, weigh approximately 10-20 mg of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid.

    • Add a precise volume (e.g., 1.00 mL) of the first solvent from the panel to its corresponding vial.

    • Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the vials for a minimum of 24 hours. A 48-hour period is recommended to ensure thermodynamic equilibrium is fully established.[4]

    • Causality: Using excess solid is critical to ensure a saturated solution is formed.[5] Constant temperature and extended agitation are necessary to reach true equilibrium, avoiding the measurement of transient, supersaturated states.

  • Sample Processing and Analysis:

    • After equilibration, visually inspect each vial to confirm that a solid excess remains. If a sample has completely dissolved, a new sample must be prepared with a greater mass of the compound.

    • Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

    • Carefully withdraw an aliquot of the clear supernatant using a pipette. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial.

    • Causality: Centrifugation and filtration are crucial steps to remove all particulate matter, which would otherwise interfere with the HPLC analysis and lead to erroneously high solubility values.

    • Perform a precise dilution of the filtered sample with the HPLC mobile phase to bring its concentration within the range of the calibration curve.

    • Analyze the calibration standards and the diluted samples via HPLC-UV.

  • Data Calculation:

    • Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the regression equation (y = mx + c) and the coefficient of determination (R² > 0.995).

    • Use the peak area of the unknown sample and the regression equation to calculate the concentration of the diluted sample.

    • Back-calculate the original concentration in the saturated solution, accounting for the dilution factor. This value is the solubility.

    • Solubility (mg/mL) = (Concentration from curve, mg/mL) x (Dilution Factor)

Data Presentation and Interpretation

The quantitative results should be compiled into a clear, organized table. This allows for easy comparison of the compound's behavior across the entire solvent spectrum.

Summary of Solubility Data
Solvent Class Solvent Polarity Index Solubility at 25 °C (mg/mL) Classification
Nonpolar Heptane0.1Expected < 1Very Slightly Soluble
Toluene2.4Expected 5-15Sparingly Soluble
Aprotic (Low Polarity) Diethyl Ether2.8Expected 20-50Soluble
Dichloromethane3.1Expected > 100Freely Soluble
Ethyl Acetate4.4Expected > 100Freely Soluble
Polar Aprotic Acetone5.1Expected > 100Freely Soluble
Acetonitrile5.8Expected 50-100Soluble
DMSO7.2Expected > 100Freely Soluble
Polar Protic Isopropanol3.9Expected 50-100Soluble
Ethanol4.3Expected 20-50Soluble
Methanol5.1Expected 10-30Sparingly Soluble
Aqueous Water10.2Expected < 1Very Slightly Soluble

Note: The values in the table are hypothetical predictions based on chemical principles and are intended to serve as a template for experimental results. Solubility classifications are based on USP definitions.

Interpreting the Solubility Profile

The relationship between solvent properties and the measured solubility provides deep insight into the compound's nature. A graphical representation can be highly effective for visualizing these trends.

G cluster_solute Solute: (E)-5-(Boc-amino)-3-pentenoic acid cluster_solvents Solvent Properties cluster_solubility Resulting Solubility Solute Dual Nature: - Polar Head (COOH) - Lipophilic Tail (Boc) Nonpolar Nonpolar (e.g., Heptane) Solute->Nonpolar Poor Interaction (Lipophilic part okay, polar part repulsed) Mod_Aprotic Moderately Polar Aprotic (e.g., EtOAc, DCM) Solute->Mod_Aprotic Optimal Interaction (Solvates both polar and nonpolar regions) Polar_Protic Polar Protic (e.g., MeOH, EtOH) Solute->Polar_Protic Moderate Interaction (H-bonding with COOH, poor solvation of Boc group) Low_Sol LOW Nonpolar->Low_Sol High_Sol HIGH Mod_Aprotic->High_Sol Med_Sol MODERATE Polar_Protic->Med_Sol

Caption: Relationship between Solute-Solvent Interactions and Solubility.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. Key checkpoints include:

  • Equilibrium Confirmation: Visual confirmation of excess solid after the incubation period ensures the solution is truly saturated.

  • Analytical Method Validation: The use of a validated HPLC method with a high R² value ensures that the quantification is accurate and reliable.[6]

  • Consistency Checks: Running key solvents in triplicate allows for the assessment of procedural variability and builds confidence in the results.

All work involving APIs or their intermediates should be conducted in line with Good Manufacturing Practice (GMP) principles to ensure data integrity and product quality, as outlined in the ICH Q7 guidance.[10][11]

Conclusion

Determining the solubility profile of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a foundational step in its development as a valuable chemical intermediate. By combining a theoretical analysis of its molecular structure with a rigorous, validated experimental protocol, researchers can generate a comprehensive dataset. This data is paramount for the logical and efficient design of scalable synthesis, purification, and formulation processes. The framework presented here provides a robust pathway to achieving this critical understanding, enabling faster and more reliable process development in the pharmaceutical industry.

References

  • Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide. Retrieved from [Link]

  • 2012 Book Archive. (n.d.). Physical Properties of Carboxylic Acids. Retrieved from [Link]

  • LibreTexts Chemistry. (2022). 15.3: Physical Properties of Carboxylic Acids. Retrieved from [Link]

  • ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). Physics-Based Solubility Prediction for Organic Molecules. Retrieved from [Link]

  • Cfpa.com. (n.d.). cGMP: A Quality Systems Approach for APIs. Retrieved from [Link]

  • European Medicines Agency. (2000). ICH Q7 Good manufacturing practice for active pharmaceutical ingredients. Retrieved from [Link]

Sources

Exploratory

Mechanism of Action of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid in Peptidomimetics: A Technical Guide

Executive Summary The development of peptide-based therapeutics is historically bottlenecked by poor pharmacokinetic profiles, primarily due to rapid in vivo degradation by proteolytic enzymes. To circumvent this, medici...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of peptide-based therapeutics is historically bottlenecked by poor pharmacokinetic profiles, primarily due to rapid in vivo degradation by proteolytic enzymes. To circumvent this, medicinal chemists employ bioisosteric replacement strategies. (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (often referred to as the Boc-protected Gly-Gly (E)-alkene dipeptide isostere) is a critical synthetic building block used to replace the scissile amide bond of a glycyl-glycine (Gly-Gly) dipeptide sequence with an enzymatically inert trans-alkene.

This whitepaper provides an in-depth mechanistic analysis of this building block, detailing its structural mimicry, physicochemical impact, and step-by-step incorporation into solid-phase peptide synthesis (SPPS) workflows.

Mechanistic Principles of Bioisosteric Replacement

The fundamental mechanism of action of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid relies on its ability to act as a ground-state structural mimic of the native peptide bond while drastically altering the local electronic environment.

Structural Equivalence and Conformational Locking

In a native peptide, the amide bond (C-N) possesses partial double-bond character due to the delocalization of the nitrogen lone pair into the carbonyl π-system. This restricts rotation and enforces a planar geometry. By replacing the amide linkage with an (E)-alkene (C=C), the spatial geometry is preserved. Both the native amide and the alkene isostere exhibit a bond length of approximately 1.33 Å, and both maintain bond angles between 116° and 125° ( [1]).

Furthermore, the (E)-alkene acts as a conformational lock. It restricts the dihedral angle ( ω ) to ~180°, permanently enforcing a trans configuration. This prevents cis-trans isomerization, reducing the entropic penalty upon receptor binding and stabilizing specific secondary structures such as extended β -strands or β -turns.

Proteolytic Shielding

Proteases (such as matrix metalloproteinases and dipeptidyl peptidases) catalyze peptide bond hydrolysis by utilizing a nucleophilic attack (often water coordinated by a metal ion like Zn 2+ ) on the electrophilic carbonyl carbon of the amide. The (E)-alkene completely lacks this electrophilic center. By removing the polarized C=O bond, the catalytic mechanism of the protease is rendered void, conferring absolute enzymatic stability at the substitution site ( [2]).

StructuralComparison cluster_amide Native Gly-Gly Amide Bond cluster_alkene (E)-Alkene Isostere Amide Amide Bond (C-N: 1.33 Å) Protease Protease Cleavage (Susceptible) Amide->Protease Hydrolysis Hbond H-Bonding (Donor/Acceptor) Amide->Hbond Interactions Alkene Trans-Alkene (C=C: 1.33 Å) Amide->Alkene Bioisosteric Replacement Resistance Protease Resistance (Stable) Alkene->Resistance Shielding Lipophilicity Increased Lipophilicity (No H-Bonds) Alkene->Lipophilicity ADME Shift

Comparative mechanistic pathways of native amide bonds versus (E)-alkene isosteres.

Physicochemical Impact on Peptidomimetics

The transition from an amide to an alkene fundamentally alters the physicochemical properties (ADME profile) of the resulting peptidomimetic. The native amide bond has a strong dipole moment (~3.6 to 4.0 D) and acts as both a hydrogen bond donor (NH) and acceptor (C=O). The un-substituted (E)-alkene isostere lacks hydrogen-bonding capability entirely and possesses a dipole moment near 0 D ( [3]).

While the loss of hydrogen bonding can theoretically reduce target affinity if those specific bonds are critical for receptor docking, the compensatory increase in lipophilicity (LogP) often drastically improves membrane permeability and central nervous system (CNS) penetration.

Quantitative Data Summary
PropertyNative Amide Bond (Gly-Gly)(E)-Alkene IsostereImpact on Peptidomimetic
Bond Length ~1.33 Å (C-N partial double)~1.33 Å (C=C double bond)Maintains backbone spatial geometry
Bond Angle ~116° - 122°~120° - 125°Preserves vector projection of side chains
Dipole Moment ~3.6 - 4.0 D~0 DAlters local electrostatics and solvation
H-Bonding Donor (NH) & Acceptor (C=O)NoneIncreases lipophilicity; alters target binding
Dihedral Angle ( ω ) ~180° (Trans) / ~0° (Cis)~180° (Locked Trans)Prevents cis-trans isomerization
Enzymatic Stability Highly susceptible to hydrolysisCompletely resistantSignificantly extends in vivo half-life

Experimental Methodology: Solid-Phase Peptide Synthesis (SPPS)

Incorporating (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid into a peptide sequence requires strategic planning. Because the building block is Boc-protected at the N-terminus, its use in a standard Fmoc-SPPS workflow requires a hybrid Fmoc/Boc strategy.

Causality Insight: The Gly-Gly isostere lacks chiral centers at the α -carbons (C2 and C5). Therefore, epimerization during the coupling phase is mathematically impossible. This allows chemists to utilize highly reactive, unhindered coupling reagents (like HATU) and stronger base concentrations to drive the coupling of this slightly less reactive aliphatic carboxylic acid to 100% completion.

Protocol: Hybrid Fmoc/Boc SPPS Incorporation

Prerequisites: Ensure that any amino acids coupled prior to the isostere (towards the C-terminus) utilize side-chain protecting groups that are stable to 50% Trifluoroacetic acid (TFA), as a strong acid treatment will be required to remove the Boc group for subsequent N-terminal elongation.

  • Resin Swelling & Preparation:

    • Swell the peptide-resin (e.g., 2-Chlorotrityl chloride resin with the C-terminal sequence already assembled via Fmoc-SPPS) in Dichloromethane (DCM) for 20 minutes.

    • Perform a final Fmoc deprotection using 20% Piperidine in Dimethylformamide (DMF) for 2 x 10 minutes. Wash thoroughly with DMF (5x) and DCM (5x).

  • Isostere Coupling:

    • Dissolve 3.0 equivalents of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid and 2.9 equivalents of HATU in a minimal volume of anhydrous DMF.

    • Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to the solution. Self-Validation: The solution should turn a pale yellow, indicating the formation of the active ester.

    • Add the mixture to the resin and agitate for 2 hours at room temperature.

    • Wash the resin with DMF (5x) and DCM (5x).

    • Self-Validation: Perform a Kaiser test. A yellow/colorless bead indicates successful coupling (absence of free primary amines).

  • Boc Deprotection (For N-terminal Elongation):

    • Treat the resin with 50% TFA in DCM for 30 minutes to cleave the N-terminal Boc group.

    • Wash immediately and aggressively with DCM (5x) and DMF (5x).

    • Neutralize the resulting TFA-amine salt by treating the resin with 10% DIPEA in DMF for 2 x 5 minutes. Wash with DMF (5x).

  • Subsequent Elongation & Cleavage:

    • Proceed with standard Fmoc-SPPS for the remainder of the sequence.

    • Perform global cleavage using a standard TFA/scavenger cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O) for 2 hours.

SPPSWorkflow Resin 1. Resin Preparation Assemble C-terminal sequence Deprotect1 2. Fmoc Deprotection 20% Piperidine in DMF Resin->Deprotect1 Isostere 3. Isostere Coupling Add Boc-5-amino-3-pentenoic acid with HATU/DIPEA Deprotect1->Isostere BocCleavage 4. Boc Deprotection 50% TFA in DCM (Hybrid Step) Isostere->BocCleavage Neutralize 5. Neutralization 10% DIPEA in DMF BocCleavage->Neutralize Elongation 6. N-Terminal Elongation Standard Fmoc-SPPS Neutralize->Elongation

Step-by-step solid-phase peptide synthesis workflow incorporating the Boc-protected EADI.

Applications in Drug Development

The strategic insertion of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid has yielded significant breakthroughs in neuropharmacology and oncology.

  • Enkephalin Analogs ( δ -Opioid Receptor Targeting): Endogenous enkephalins (e.g., Tyr-Gly-Gly-Phe-Met) are potent analgesics but are rapidly degraded by enkephalinases in vivo (half-life < 2 minutes). By replacing the Gly 2 -Gly 3 amide bond with the (E)-alkene isostere, researchers successfully generated analogs that maintained high binding affinity for the δ -opioid receptor while exhibiting near-total resistance to enzymatic degradation, allowing for systemic administration and prolonged analgesic effects ( [4]).

  • Kisspeptin Analogs: Kisspeptin-GPR54 signaling regulates hormonal secretion and suppresses cancer metastasis. Native kisspeptins are quickly deactivated by matrix metalloproteinases (MMPs). The introduction of alkene dipeptide isosteres into the backbone of kisspeptin analogs has resulted in GPR54 agonists with vastly superior stability in murine serum, paving the way for viable oncological therapeutics.

References

  • Amide Bond Bioisosteres: Strategies, Synthesis, and Successes Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

  • Kinetic deconjugation: A gateway to the synthesis of Xxx-Gly (E)-alkene dipeptide isosteres ResearchGate. URL:[Link]

  • Synthesis of Gly-ψ[(Z)CF=CH]-Phe, a Fluoroalkene Dipeptide Isostere, and Its Incorporation into a Leu-enkephalin Peptidomimetic The Journal of Organic Chemistry, ACS Publications. URL:[Link]

  • Exploring the Backbone of Enkephalins To Adjust Their Pharmacological Profile for the δ -Opioid Receptor Journal of Medicinal Chemistry, PMC - NIH. URL:[Link]

Foundational

Safety Data Sheet (SDS) and Handling Guidelines for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid

Document Type: Technical Whitepaper & Standard Operating Procedure (SOP) Target Audience: Peptide Chemists, Drug Development Professionals, and Application Scientists Compound: (E)-5-(tert-Butoxycarbonylamino)-3-pentenoi...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Whitepaper & Standard Operating Procedure (SOP) Target Audience: Peptide Chemists, Drug Development Professionals, and Application Scientists Compound: (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS: 102845-69-2)

Introduction & Chemical Identity

In modern drug discovery, conformationally restricted peptide analogs are critical for enhancing metabolic stability and target affinity. (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a highly specialized, non-natural amino acid building block[1]. Featuring a trans (E) alkene moiety, it serves as a rigidified linker or a substrate for late-stage functionalization, such as olefin cross-metathesis in the synthesis of stapled peptides.

The presence of the tert-butyloxycarbonyl (Boc) protecting group ensures that the primary amine remains inert during carboxylic acid activation and coupling[2]. However, the dual functional nature of this molecule—an acid-labile Boc group coupled with an oxidation-sensitive alkene—demands rigorous handling protocols, precise storage conditions, and a deep mechanistic understanding of its reactivity.

Physicochemical Properties & Mechanistic Implications

Understanding the physical properties of this compound is the first step in designing a safe and effective experimental workflow. The lipophilic Boc group significantly alters the solubility profile of the parent amino acid, driving the selection of organic solvents for synthesis.

Table 1: Quantitative Physicochemical Data and Handling Causality

PropertyValueMechanistic Causality & Impact on Handling
CAS Number 102845-69-2Unique identifier for safety tracking and inventory management[1].
Molecular Formula C10H17NO4Indicates the presence of an oxidizable alkene; requires inert storage.
Molecular Weight 215.25 g/mol Critical for precise stoichiometric calculations during solid-phase coupling[3].
Melting Point 59–61°CSolid at room temperature; necessitates dissolution in DMF or DCM prior to use[4].
Storage Temp. 2–8°CCold storage minimizes thermal degradation and prevents premature Boc cleavage[3].

Hazard Identification & Safety Data (SDS)

While (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is not classified as acutely toxic, it exhibits standard hazards associated with Boc-protected amino acids. The causality of these hazards is rooted in the molecule's structure: the lipophilic Boc group facilitates penetration through the stratum corneum, allowing the mildly acidic carboxylic acid to cause local tissue irritation[5].

Table 2: GHS Hazard Classifications & Mitigation Strategies

Hazard ClassGHS CodeMechanistic CausalityRequired Mitigation Strategy
Skin Irritation H315Lipophilicity enhances dermal absorption of the acidic moiety[6].Wear nitrile gloves (double-gloving recommended) and a lab coat.
Eye Irritation H319Carboxylic acid causes a localized pH drop upon contact with ocular mucosa[5].Wear tight-fitting safety goggles (ANSI Z87.1 compliant).
STOT SE H335Inhalation of fine crystalline powder triggers respiratory mucosal irritation[6].Handle exclusively within a certified, externally exhausted fume hood.
Emergency First Aid Procedures
  • Dermal Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes. The Boc group is hydrophobic; therefore, washing with a mild soap is necessary to fully solubilize and remove the chemical from the skin.

  • Ocular Exposure: Irrigate eyes with normal saline or water for 15 minutes, holding eyelids open to ensure complete flushing.

  • Inhalation: Move the exposed individual to fresh air. If bronchospasm occurs due to H335-related irritation, seek immediate medical attention.

Mechanistic Pathways of Boc Deprotection

The utility of the Boc group lies in its orthogonality to base-labile groups (like Fmoc) and its specific susceptibility to strong acids[]. The deprotection is not a simple displacement; it is an acid-catalyzed elimination reaction.

When exposed to Trifluoroacetic Acid (TFA), the carbamate oxygen is protonated. This induces heterolytic cleavage, yielding a highly stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid spontaneously decarboxylates, releasing carbon dioxide gas and the free amine[2]. The tert-butyl cation typically eliminates a proton to form isobutylene gas.

BocDeprotection A Boc-Amino Acid B Protonated Intermediate A->B + TFA (Acid) C Carbamic Acid + t-Butyl Cation B->C Cleavage D Free Amine + CO2 + Isobutylene C->D Decarboxylation

Caption: Mechanistic pathway of acid-catalyzed Boc deprotection yielding free amine, CO2, and isobutylene.

Experimental Protocols: A Self-Validating Workflow

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies for handling and coupling (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid incorporate built-in quality control steps to guarantee reaction success before proceeding to the next stage.

Protocol A: Solid-Phase Peptide Coupling

Because of the steric hindrance introduced by the pentenoic acid backbone, highly efficient aminium-based coupling reagents (e.g., HBTU) are required over standard carbodiimides[8].

Step-by-Step Methodology:

  • Preparation: Weigh 4.0 equivalents (relative to resin loading) of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid in a fume hood.

  • Dissolution: Dissolve the amino acid in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration. Causality: Anhydrous conditions prevent the hydrolysis of the activated ester intermediate.

  • Activation: Add 3.9 equivalents of HBTU and 8.0 equivalents of N,N-Diisopropylethylamine (DIEA). Stir for 3 minutes. Causality: The slight sub-stoichiometry of HBTU prevents the capping of the resin-bound amine by unreacted coupling reagent.

  • Coupling: Add the activated mixture to the resin-bound primary amine. Agitate at room temperature for 60 minutes.

  • Self-Validation (The Kaiser Test): Withdraw a few resin beads, wash with Dichloromethane (DCM), and apply the Kaiser ninhydrin reagents[9].

    • System Logic: A yellow/colorless bead indicates complete coupling (zero free amines). A blue bead indicates incomplete coupling, automatically triggering a secondary coupling cycle.

Protocol B: Acid-Catalyzed Boc Deprotection
  • Reagent Preparation: Prepare a fresh solution of 50% TFA in DCM (v/v)[10].

  • Cleavage: Add the TFA solution to the coupled resin. Agitate for 1 minute, drain, and add a fresh batch of 50% TFA/DCM for 30 minutes[8].

  • Self-Validation (Effervescence): Observe the reaction vessel. The generation of CO2 and isobutylene gas causes visible bubbling. The cessation of this effervescence serves as a qualitative, real-time indicator that the decarboxylation phase is complete.

  • Neutralization: Wash the resin thoroughly with DCM, followed by a 5% DIEA in DCM solution to neutralize the TFA salts and expose the nucleophilic free amine for the next coupling step.

HandlingWorkflow S1 Storage (2-8°C) S2 Weighing (Fume Hood) S1->S2 Equilibrate to RT S3 Activation (HBTU/DIEA) S2->S3 Dissolve in DMF S4 Solid-Phase Coupling S3->S4 Add to Resin S5 Validation (Kaiser Test) S4->S5 Test Amine Presence S5->S4 Positive (Blue) S6 Deprotection (TFA) S5->S6 Negative (Yellow)

Caption: Self-validating workflow for handling, coupling, and deprotecting Boc-amino acids.

Conclusion

The successful integration of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid into complex peptide architectures relies entirely on respecting its physicochemical boundaries. By adhering to the GHS safety guidelines (mitigating H315, H319, and H335 hazards), utilizing highly efficient coupling agents like HBTU, and strictly enforcing self-validating checkpoints like the Kaiser test, researchers can achieve high-fidelity syntheses while maintaining absolute laboratory safety.

References

  • Title: 102845-69-2 | (E)-5-((tert-butoxycarbonyl)amino)
  • Title: 102845-69-2 | (E)-5-((tert-Butoxycarbonyl)amino)
  • Title: The Cornerstone of Peptide Synthesis: An In-depth Technical Guide to the Role of the Boc Protecting Group Source: BenchChem URL
  • Title: Boc-L-2-aminobutyric acid (CAS 34306-42-8)

Sources

Exploratory

In-Depth Technical Guide on the Thermodynamic Stability of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid

Introduction (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a molecule of significant interest in the pharmaceutical and fine chemical industries. As an unsaturated amino acid derivative, its structural motifs—a vi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a molecule of significant interest in the pharmaceutical and fine chemical industries. As an unsaturated amino acid derivative, its structural motifs—a vinyl group, a carboxylic acid, and a Boc-protected amine—confer upon it a unique reactivity profile, making it a valuable building block in the synthesis of complex molecules, including peptide mimetics and other biologically active compounds. However, the very features that make this molecule synthetically attractive also introduce potential pathways for degradation, rendering a thorough understanding of its thermodynamic stability paramount for its effective use in drug development and other applications.

This guide provides a comprehensive technical overview of the thermodynamic stability of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid. It is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of the stability characteristics of this compound. We will delve into the theoretical underpinnings of its stability, explore potential degradation pathways, and provide detailed, field-proven experimental protocols for its assessment. The overarching goal is to equip the reader with the knowledge to confidently handle, store, and formulate this versatile chemical entity.

Theoretical Framework of Stability

The thermodynamic stability of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is intrinsically linked to the chemical nature of its constituent functional groups and their interplay. A foundational understanding of these groups is crucial for predicting and interpreting its stability profile.

The Constituent Functional Groups: An Analysis of Inherent Stability and Reactivity
  • The (E)-Alkene: The trans-configuration of the double bond is generally more thermodynamically stable than the corresponding cis-isomer due to reduced steric strain. However, the double bond itself is a site of potential reactivity, susceptible to oxidation and addition reactions. The stability of unsaturated carboxylic acids can be influenced by the position and conformation of the double bond.[1][2]

  • The Carboxylic Acid: This functional group is acidic and can participate in various reactions, including esterification, amide bond formation, and salt formation. While generally stable, carboxylic acids can undergo decarboxylation under certain conditions, particularly if there is a stabilizing group in the β-position.[1] The presence of a double bond in conjugation with the carboxyl group can influence its electronic properties and reactivity.

  • The tert-Butoxycarbonyl (Boc) Protecting Group: The Boc group is a widely used amine protecting group in organic synthesis due to its stability under many reaction conditions and its facile removal under acidic conditions.[3] However, its lability to acid represents a key potential degradation pathway. Thermal decomposition of the Boc group is also a consideration at elevated temperatures.

Potential Degradation Pathways

Based on the functional groups present, several degradation pathways can be postulated for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid. A proactive understanding of these pathways is essential for designing robust stability studies and developing stable formulations.

  • Hydrolysis of the Boc Group: This is a primary concern, especially in acidic aqueous environments. The tert-butyl cation formed upon cleavage is highly stable, driving the reaction forward.

  • Oxidation of the Alkene: The double bond is susceptible to oxidation, which can be initiated by light, heat, or the presence of oxidizing agents. This can lead to the formation of epoxides, diols, or even cleavage of the carbon-carbon double bond.

  • Isomerization: Although the (E)-isomer is more stable, conversion to the (Z)-isomer could occur under certain energetic inputs, such as UV light or heat.

  • Polymerization: Unsaturated carboxylic acids have the potential to polymerize, a reaction that can be initiated by heat, light, or radical initiators.[1]

  • Decarboxylation: While less likely for this specific structure under normal conditions, decarboxylation could be induced at high temperatures.

  • Hydrolysis of the Carbamate: The carbamate linkage itself can be susceptible to hydrolysis under strongly acidic or basic conditions, leading to the formation of 5-amino-3-pentenoic acid, tert-butanol, and carbon dioxide.[4][5]

The following diagram illustrates the primary potential degradation pathways:

G Potential Degradation Pathways A (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid B Hydrolysis of Boc Group A->B Acidic conditions C Oxidation of Alkene A->C Light, Heat, Oxidants D Isomerization to (Z)-isomer A->D UV light, Heat E Polymerization A->E Heat, Light, Initiators G Forced Degradation Workflow cluster_0 Stress Conditions cluster_1 Analysis cluster_2 Outcome A Acid Hydrolysis G Analyze Stressed Samples by HPLC-UV/MS A->G B Base Hydrolysis B->G C Oxidation C->G D Thermal D->G E Photolytic E->G F Develop Stability-Indicating HPLC Method F->G H Identify Degradation Products G->H I Elucidate Degradation Pathways H->I

Sources

Foundational

Exact molecular weight and CAS registry number for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid

Introduction (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a functionalized amino acid derivative of significant interest in the fields of medicinal chemistry and drug development. Its unique structure, featuring...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a functionalized amino acid derivative of significant interest in the fields of medicinal chemistry and drug development. Its unique structure, featuring a backbone with a trans-double bond, a terminal carboxylic acid, and a tert-butoxycarbonyl (Boc) protected amine, makes it a versatile building block for the synthesis of complex molecules, including peptidomimetics and other biologically active compounds. The Boc protecting group is a cornerstone of modern peptide synthesis, allowing for controlled, stepwise assembly of amino acid residues[1][2]. The presence of the unsaturated carbon chain introduces conformational rigidity and potential for further chemical modification, making this molecule a valuable tool for probing biological systems and developing novel therapeutics. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, analytical characterization methods, and its applications in scientific research.

Core Molecular Properties

A precise understanding of the fundamental physicochemical properties of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is essential for its effective application in research and development. These properties are summarized in the table below.

PropertyValueSource
IUPAC Name (E)-5-[(tert-butoxycarbonyl)amino]pent-3-enoic acidAiFChem[3]
CAS Registry Number 102845-69-2AiFChem[3], BLDpharm[4]
Molecular Formula C10H17NO4AiFChem[3]
Molecular Weight 215.25 g/mol AiFChem[3]
Canonical SMILES CC(C)(C)OC(=O)NCCC=CCC(=O)OAiFChem[3]

Synthesis Protocol: A Mechanistic Approach

The synthesis of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid involves a multi-step process that leverages established methodologies in organic synthesis. The following protocol is a representative example, providing not just the steps, but the underlying chemical principles.

Overall Synthetic Strategy

The synthesis commences with the protection of a suitable amino alcohol, followed by oxidation and subsequent olefination to introduce the trans-double bond and the carboxylic acid moiety. This strategy ensures the correct stereochemistry of the double bond and preserves the integrity of the functional groups.

Synthesis_Workflow Start Starting Material: 3-Amino-1-propanol Step1 Boc Protection Start->Step1 Intermediate1 tert-butyl (3-hydroxypropyl)carbamate Step1->Intermediate1 (Boc)2O, Base Step2 Oxidation Intermediate1->Step2 Intermediate2 (E)-3-((tert-butoxycarbonyl)amino)propionaldehyde Step2->Intermediate2 PCC or Swern Oxidation Step3 Wittig Reaction Intermediate2->Step3 Product (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid Step3->Product Ph3P=CHCO2H

Caption: Synthetic workflow for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid.

Detailed Experimental Protocol

Step 1: Boc Protection of 3-Amino-1-propanol

  • Rationale: The tert-butoxycarbonyl (Boc) group is introduced to protect the amino functionality from participating in subsequent reactions. This is a standard procedure in peptide synthesis and the synthesis of amino acid derivatives[5]. Di-tert-butyl dicarbonate ((Boc)2O) is a common and effective reagent for this purpose.

  • Procedure:

    • Dissolve 3-amino-1-propanol (1 equivalent) in a suitable solvent such as a 1:1 mixture of water and dioxane.

    • Cool the solution to 0 °C in an ice bath.

    • Add sodium bicarbonate (2.5 equivalents) to the solution with stirring.

    • Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in dioxane to the reaction mixture.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Remove the dioxane under reduced pressure.

    • Extract the aqueous residue with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield tert-butyl (3-hydroxypropyl)carbamate.

Step 2: Oxidation to the Aldehyde

  • Rationale: The primary alcohol is oxidized to an aldehyde, which will serve as the electrophile in the subsequent Wittig reaction. Mild oxidation conditions, such as a Swern oxidation or the use of pyridinium chlorochromate (PCC), are employed to prevent over-oxidation to the carboxylic acid.

  • Procedure (using PCC):

    • Suspend pyridinium chlorochromate (1.5 equivalents) in anhydrous dichloromethane.

    • Add a solution of tert-butyl (3-hydroxypropyl)carbamate (1 equivalent) in dichloromethane to the suspension.

    • Stir the reaction mixture at room temperature for 2-3 hours, monitoring the reaction by thin-layer chromatography (TLC).

    • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

    • Concentrate the filtrate under reduced pressure to obtain the crude aldehyde, (E)-3-((tert-butoxycarbonyl)amino)propionaldehyde, which is often used in the next step without further purification.

Step 3: Wittig Reaction for Alkene Formation

  • Rationale: A Wittig reaction is employed to form the trans-double bond and introduce the carboxylic acid moiety. The use of a stabilized ylide, such as (carboxymethylene)triphenylphosphorane, favors the formation of the (E)-isomer.

  • Procedure:

    • Suspend (carboxymethylene)triphenylphosphorane (1.2 equivalents) in anhydrous tetrahydrofuran (THF).

    • Add a solution of the crude aldehyde from the previous step in THF to the ylide suspension.

    • Stir the reaction mixture at room temperature overnight.

    • Quench the reaction with water and acidify to pH 2-3 with 1 M HCl.

    • Extract the product with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography on silica gel to afford (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid.

Analytical Characterization

Rigorous analytical characterization is crucial to confirm the identity and purity of the synthesized compound.

Spectroscopic Data

The following table summarizes the expected spectroscopic data for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid based on its structure and data from similar compounds.

TechniqueExpected Observations
¹H NMR Signals corresponding to the tert-butyl protons (singlet, ~1.4 ppm), methylene protons adjacent to the nitrogen and the double bond, vinylic protons (multiplets, ~5.5-5.8 ppm) showing a large coupling constant characteristic of a trans-double bond, and a broad singlet for the carboxylic acid proton.
¹³C NMR Resonances for the carbonyl carbons of the Boc group and the carboxylic acid, the quaternary carbon and methyl carbons of the tert-butyl group, the methylene carbons, and the sp² hybridized carbons of the double bond.
Mass Spectrometry (ESI-MS) Expected [M+H]⁺ ion at m/z 216.1230 and/or [M+Na]⁺ ion at m/z 238.1050.
Infrared (IR) Spectroscopy Characteristic absorption bands for the N-H stretch (carbamate), C=O stretches (carbamate and carboxylic acid), C=C stretch, and O-H stretch (carboxylic acid).
Analytical Workflow

Analytical_Workflow Sample Synthesized Product NMR NMR Spectroscopy (¹H and ¹³C) Sample->NMR MS Mass Spectrometry (ESI-MS) Sample->MS IR IR Spectroscopy Sample->IR Purity Purity Assessment (HPLC) Sample->Purity Confirmation Structural Confirmation and Purity Verified NMR->Confirmation MS->Confirmation IR->Confirmation Purity->Confirmation

Caption: Workflow for the analytical characterization of the final product.

Applications in Drug Discovery and Development

Unsaturated amino acids are valuable building blocks in medicinal chemistry due to their ability to introduce conformational constraints into peptides and other small molecules[6][7]. The (E)-double bond in the backbone of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid can mimic the trans-peptide bond, making it a useful component in the design of peptidomimetics.

  • Peptidomimetic Design: By incorporating this building block into peptide sequences, researchers can create analogues with enhanced metabolic stability and defined secondary structures. This is crucial for developing peptide-based drugs with improved pharmacokinetic properties.

  • Synthesis of Bioactive Molecules: The carboxylic acid and the protected amine functionalities allow for straightforward incorporation into larger molecules through standard peptide coupling or other amide bond-forming reactions. The double bond offers a site for further chemical transformations, such as epoxidation, dihydroxylation, or hydrogenation, to generate a diverse range of derivatives for structure-activity relationship (SAR) studies.

  • Fragment-Based Drug Discovery: As a functionalized small molecule, it can be used in fragment-based drug discovery (FBDD) campaigns to identify novel binding motifs for protein targets[8].

Conclusion

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a valuable and versatile building block for chemical synthesis, particularly in the realm of drug discovery. Its well-defined structure and multiple functional groups provide a platform for the creation of a wide array of complex and potentially therapeutic molecules. The synthetic and analytical protocols outlined in this guide offer a comprehensive framework for researchers to produce and characterize this compound, enabling its effective use in their research endeavors.

References

  • Baldwin, J. E., Haber, S. B., Hoskins, C., & Kruse, L. I. (1977). Synthesis of .beta.,.gamma.-unsaturated amino acids. The Journal of Organic Chemistry, 42(7), 1239–1241.
  • De Nicola, A., Einhorn, C., Einhorn, J., & Luche, J. L. (1993). Intramolecular alkylation of carboxylic acids: application to the synthesis of boc-protected cyclic amino acids. Journal of the Chemical Society, Perkin Transactions 1, (13), 1547-1551.
  • Moroder, L., & Wünsch, E. (1986). Synthesis of N-tert-butoxycarbonyl-L-phenylalanine. Organic Syntheses, 64, 136.
  • Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

  • Pedersen, S. W., Armishaw, C. J., & Strømgaard, K. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology, 1047, 65–80.
  • Pozdnev, V. F. (1986). tert-BUTOXYCARBONYL-L-PROLINE. Organic Syntheses, 64, 136.
  • RSC Publishing. Supporting Information for tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. [Link]

  • Tetrahedron Letters. (1998). 1,3-Asymmetric Induction in Dianionic Allylation Reactions of Amino Acid Derivatives-Synthesis of Functionally Useful Enantiopure Glutamates, Pipecolates and Pyroglutamates. Tetrahedron Letters, 39(33), 5887-5890.
  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

Sources

Protocols & Analytical Methods

Method

Application Note: A Step-by-Step Protocol for the Synthesis of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid

Introduction (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a valuable building block in medicinal chemistry and drug development. Its structure incorporates a protected amine and a carboxylic acid functionality, l...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a valuable building block in medicinal chemistry and drug development. Its structure incorporates a protected amine and a carboxylic acid functionality, linked by an (E)-alkene, making it a versatile intermediate for the synthesis of peptidomimetics, enzyme inhibitors, and other complex target molecules. The tert-butoxycarbonyl (Boc) protecting group offers robust protection under various conditions while allowing for facile deprotection under acidic conditions, a key feature in multi-step synthetic campaigns[1][2].

This application note provides a detailed, three-step synthesis protocol for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid, designed for researchers and scientists in organic and medicinal chemistry. The synthetic strategy is based on established and reliable transformations, ensuring high yields and stereochemical control. The protocol begins with the Boc-protection of 3-amino-1-propanol, followed by a mild oxidation to the corresponding aldehyde, and culminates in a Horner-Wadsworth-Emmons olefination to establish the (E)-double bond, followed by saponification. Each step has been optimized to ensure reproducibility and scalability.

Synthetic Workflow Overview

The synthesis is performed in three main stages, starting from commercially available 3-amino-1-propanol.

Synthesis_Workflow A 3-Amino-1-propanol B tert-Butyl (3-hydroxypropyl)carbamate A->B Step 1: Boc Protection (Boc)2O, THF C tert-Butyl (3-oxopropyl)carbamate B->C Step 2: Oxidation Dess-Martin Periodinane, DCM D Ethyl (E)-5-(tert-butoxycarbonylamino)-3-pentenoate C->D Step 3a: HWE Reaction Triethyl phosphonoacetate, NaH, THF E (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid D->E Step 3b: Saponification LiOH, THF/H2O

Caption: Overall synthetic route for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for each step of the synthesis.

StepReactantMolar Mass ( g/mol )Amount (mmol)EquivalentsProductMolar Mass ( g/mol )Theoretical Yield (g)Typical Yield (%)
1 3-Amino-1-propanol75.1150.01.0tert-Butyl (3-hydroxypropyl)carbamate175.238.7695
2 tert-Butyl (3-hydroxypropyl)carbamate175.2347.51.0tert-Butyl (3-oxopropyl)carbamate173.218.2390
3 tert-Butyl (3-oxopropyl)carbamate173.2142.81.0(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid215.259.2185 (over 2 steps)

Experimental Protocols

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Reagents such as sodium hydride and Dess-Martin periodinane are hazardous and should be handled with extreme care.

Step 1: Synthesis of tert-Butyl (3-hydroxypropyl)carbamate

Principle: The primary amine of 3-amino-1-propanol is protected with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O). This reaction is highly efficient and chemoselective for the amino group[3][4].

Materials:

  • 3-Amino-1-propanol (3.76 g, 50.0 mmol)

  • Di-tert-butyl dicarbonate (Boc₂O) (11.45 g, 52.5 mmol, 1.05 equiv)

  • Tetrahydrofuran (THF), anhydrous (100 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (50 mL)

  • Brine (saturated aqueous NaCl solution) (50 mL)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask (250 mL), magnetic stirrer, dropping funnel

Procedure:

  • Dissolve 3-amino-1-propanol (3.76 g, 50.0 mmol) in anhydrous THF (50 mL) in a 250-mL round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve di-tert-butyl dicarbonate (11.45 g, 52.5 mmol) in anhydrous THF (50 mL) and add it dropwise to the stirred solution of 3-amino-1-propanol over 30 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Remove the THF under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate (100 mL) and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield tert-butyl (3-hydroxypropyl)carbamate as a colorless oil. The product is typically of high purity and can be used in the next step without further purification.

Step 2: Synthesis of tert-Butyl (3-oxopropyl)carbamate

Principle: The primary alcohol of tert-butyl (3-hydroxypropyl)carbamate is oxidized to the corresponding aldehyde using Dess-Martin periodinane (DMP). DMP is a mild and selective oxidizing agent that minimizes over-oxidation to the carboxylic acid[5].

Materials:

  • tert-Butyl (3-hydroxypropyl)carbamate (8.32 g, 47.5 mmol)

  • Dess-Martin periodinane (DMP) (24.16 g, 57.0 mmol, 1.2 equiv)

  • Dichloromethane (DCM), anhydrous (200 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (100 mL)

  • Sodium thiosulfate (Na₂S₂O₃) (1 M aqueous solution, 100 mL)

  • Brine (50 mL)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask (500 mL), magnetic stirrer

Procedure:

  • Dissolve tert-butyl (3-hydroxypropyl)carbamate (8.32 g, 47.5 mmol) in anhydrous DCM (200 mL) in a 500-mL round-bottom flask.

  • Add Dess-Martin periodinane (24.16 g, 57.0 mmol) to the solution in one portion at room temperature.

  • Stir the reaction mixture vigorously for 2-3 hours. Monitor the reaction by TLC.

  • Upon completion, quench the reaction by adding a mixture of saturated aqueous NaHCO₃ solution (100 mL) and 1 M aqueous Na₂S₂O₃ solution (100 mL).

  • Stir the biphasic mixture vigorously for 15 minutes until the organic layer becomes clear.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (50 mL) and brine (50 mL).

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude aldehyde, tert-butyl (3-oxopropyl)carbamate[6][7], is obtained as a pale yellow oil and should be used immediately in the next step due to its potential instability.

Step 3: Synthesis of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid

Principle: This step involves a two-part, one-pot procedure. First, a Horner-Wadsworth-Emmons (HWE) reaction is performed between the aldehyde and the ylide generated from triethyl phosphonoacetate. The HWE reaction is known for its high (E)-selectivity[8][9][10]. Second, the resulting ethyl ester is saponified in situ using lithium hydroxide to yield the final carboxylic acid[11].

Materials:

  • Sodium hydride (NaH), 60% dispersion in mineral oil (2.05 g, 51.3 mmol, 1.2 equiv)

  • Triethyl phosphonoacetate (10.1 mL, 51.3 mmol, 1.2 equiv)

  • Tetrahydrofuran (THF), anhydrous (150 mL)

  • tert-Butyl (3-oxopropyl)carbamate (crude from Step 2, ~42.8 mmol)

  • Lithium hydroxide monohydrate (LiOH·H₂O) (3.59 g, 85.6 mmol, 2.0 equiv)

  • Water (deionized) (50 mL)

  • Hydrochloric acid (HCl), 1 M aqueous solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask (500 mL), magnetic stirrer, dropping funnel, nitrogen inlet

Procedure:

Part 3a: Horner-Wadsworth-Emmons Reaction

  • To a flame-dried 500-mL round-bottom flask under a nitrogen atmosphere, add anhydrous THF (100 mL) and cool to 0 °C.

  • Carefully add sodium hydride (2.05 g of 60% dispersion, 51.3 mmol) to the THF.

  • Add triethyl phosphonoacetate (10.1 mL, 51.3 mmol) dropwise to the stirred suspension over 20 minutes.

  • Stir the mixture at 0 °C for 30 minutes, during which it should become a clear solution.

  • Dissolve the crude tert-butyl (3-oxopropyl)carbamate from Step 2 in anhydrous THF (50 mL) and add it dropwise to the ylide solution at 0 °C.

  • After the addition, allow the reaction to warm to room temperature and stir for 4 hours.

Part 3b: Saponification 7. Cool the reaction mixture back to 0 °C. 8. Dissolve lithium hydroxide monohydrate (3.59 g, 85.6 mmol) in water (50 mL) and add this solution to the reaction mixture. 9. Stir the mixture vigorously at room temperature for 12 hours. 10. After the saponification is complete (monitored by TLC), remove the THF under reduced pressure. 11. Dilute the remaining aqueous solution with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any non-polar impurities. 12. Cool the aqueous layer to 0 °C and carefully acidify to pH 3-4 with 1 M HCl. A white precipitate should form. 13. Extract the product with ethyl acetate (3 x 100 mL). 14. Combine the organic extracts, wash with brine (50 mL), dry over anhydrous Na₂SO₄, and filter. 15. Concentrate the solution under reduced pressure to yield (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid as a white solid. The product can be further purified by recrystallization from ethyl acetate/hexanes if necessary.

References

  • Mastering the HWE Reaction with Triethyl Phosphonoacetate: A Supplier's Guide. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Horner–Wadsworth–Emmons reaction. Wikipedia. Available at: [Link]

  • Yadav, J. S., et al. Highly E-selective solvent-free Horner–Wadsworth–Emmons reaction catalyzed by DBU. Tetrahedron Letters, 44(34), 6493-6496.
  • Hoover, J. M., & Stahl, S. S. (2011). Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems.
  • Saponification-Typical procedures. OperaChem. Available at: [Link]

  • Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

  • Boc Protection Mechanism (Boc2O). Common Organic Chemistry. Available at: [Link]

  • Lo, L. C., & Jou, M. C. (1990). A convenient one-step procedure for the synthesis of t-butyl carbamate. Journal of the Chinese Chemical Society, 37(5), 503-505.
  • Enzymatic Saponification of Esters Containing β-Leaving Groups. Organic Syntheses. Available at: [Link]

  • Procedure for the Oxidation of β-Amino Alcohols to α-Amino Aldehydes. ResearchGate. Available at: [Link]

  • tert-Butyl N-(3-oxopropyl)carbamate. PubChem. Available at: [Link]

  • Markó, I. E., et al. (2007). Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air. Organic Letters, 9(18), 3547-3550.
  • BOC Protection and Deprotection. J&K Scientific LLC. Available at: [Link]

  • Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. University of Kentucky X-Ray Crystallography Facility. Available at: [Link]

  • Oxidation to aldehyde and ketones. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

  • Aldehyde synthesis by oxidation of alcohols and rearrangements. Organic Chemistry Portal. Available at: [Link]

  • Experiment 3 Enolate Alkylation, Ester Saponification, and Amide Bond Formation via DCC-Coupling. Available at: [Link]

  • Saponification - Base promoted ester hydrolysis. Khan Academy. Available at: [Link]

  • Experimental Studies of Ethyl Acetate Saponification Using Different Reactor Systems: The Effect of Volume Flow Rate on Reactor Performance and Pressure Drop. ResearchGate. Available at: [Link]

Sources

Application

Using (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid in solid-phase peptide synthesis (SPPS)

Application Note: Synthesis of Protease-Resistant Peptidomimetics Using (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid in SPPS Introduction & Mechanistic Rationale The clinical translation of peptide therapeutics is f...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Synthesis of Protease-Resistant Peptidomimetics Using (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid in SPPS

Introduction & Mechanistic Rationale

The clinical translation of peptide therapeutics is frequently bottlenecked by their high susceptibility to proteolytic degradation in vivo. To circumvent this, the bioisosteric replacement of the labile amide bond with a trans-alkene bond has emerged as a premier strategy for developing metabolically stable peptidomimetics[1].

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS 102845-69-2) is a highly specialized (E)-alkene dipeptide isostere (EADI) building block. It serves as a ground-state structural surrogate for the Gly-Gly (or generic Xaa-Gly) dipeptide sequence. By replacing the native peptide bond (which possesses a planar geometry with an ω dihedral angle of ~180°) with an (E)-alkene double bond, the spatial orientation of the peptide backbone is perfectly preserved[2]. Mechanistically, because the sp2 hybridized carbons of the alkene lack the carbonyl oxygen and the polarizable C-N bond, the site becomes completely impervious to the nucleophilic attack of protease catalytic triads[1]. This modification has been successfully utilized to synthesize highly potent, degradation-resistant analogs of bioactive peptides, including GPR54 agonists and integrin antagonists[3].

Strategic Considerations in Solid-Phase Peptide Synthesis (SPPS)

Integrating an EADI into a peptide chain requires careful consideration of the altered physicochemical properties of the building block.

  • Protection Strategy Causality: The building block is natively protected with a tert-butyloxycarbonyl (Boc) group. While it can be used as an N-terminal capping residue in standard Fmoc-SPPS, incorporating it internally within a sequence necessitates either a dedicated Boc-SPPS strategy (utilizing PAM or Merrifield resins) or a meticulously controlled mixed Fmoc/Boc strategy[3]. For this protocol, we utilize a Boc-SPPS approach on PAM resin to ensure maximum stability of the growing chain during acidic deprotection cycles.

  • Coupling Reagent Causality: The aliphatic carboxylic acid of the pentenoic acid derivative lacks the electron-withdrawing inductive effect of an α -amine (which is now shifted across the double bond). This alters its pKa​ and makes the carboxylate slightly less electrophilic upon activation. Consequently, standard carbodiimides (like DIC) often yield incomplete couplings. To drive the reaction to completion, we mandate the use of the highly reactive uronium salt HATU paired with DIPEA , which generates a highly reactive HOAt ester capable of overcoming the steric and electronic hindrance of the EADI[4].

Experimental Workflow

SPPS_Workflow N1 1. Resin Swelling PAM Resin in DCM/DMF N2 2. Boc Deprotection 50% TFA / DCM N1->N2 N3 3. EADI Coupling HATU / DIPEA / DMF N2->N3 N4 4. Kaiser Test Colorimetric Assay N3->N4 N4->N3 Positive (Incomplete) N5 5. HF Cleavage Anisole Scavenger N4->N5 Negative (Complete)

Figure 1. Boc-SPPS workflow for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid incorporation.

Self-Validating Protocol for EADI Incorporation

This protocol is designed as a self-validating system. Do not proceed to subsequent steps without confirming the success of the coupling via the integrated colorimetric assay.

Step 1: Resin Preparation & Swelling

  • Action: Weigh 0.1 mmol of PAM (Phenylacetamidomethyl) resin into a fritted reaction vessel. Swell in a 1:1 mixture of DCM/DMF for 30 minutes.

  • Causality: Swelling expands the polystyrene polymer matrix, maximizing the surface area and ensuring the resin-bound amines are fully accessible to the bulky EADI building block.

Step 2: Boc Deprotection

  • Action: Treat the resin with 50% Trifluoroacetic acid (TFA) in DCM for 2 × 10 minutes. Wash extensively with DCM (3x) and DMF (3x). Neutralize with 5% DIPEA in DMF for 2 × 5 minutes.

  • Causality: TFA protonates and removes the Boc group, generating a TFA salt. The subsequent DIPEA wash neutralizes the salt, exposing the free, nucleophilic primary amine required for the next coupling step.

Step 3: Activation and Coupling

  • Action: In a separate vial, dissolve 0.3 mmol (3 eq) of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid and 0.29 mmol (2.9 eq) of HATU in minimal DMF. Add 0.6 mmol (6 eq) of DIPEA. Pre-activate for exactly 2 minutes, then add the solution to the resin. Agitate at room temperature for 120 minutes.

  • Causality: The slight under-stoichiometry of HATU (2.9 eq vs 3.0 eq of amino acid) is a critical safeguard; it prevents any excess unreacted HATU from permanently capping the resin-bound free amines via guanidinium formation, which would irreversibly terminate peptide chain elongation.

Step 4: Self-Validation (Kaiser Test)

  • Action: Extract a few resin beads, wash with ethanol, and add 2 drops each of Kaiser reagents (Ninhydrin, Phenol, KCN). Heat at 110°C for 5 minutes.

  • Validation Logic:

    • Result is Yellow/Colorless: Coupling is >99% complete. Proceed to Step 5.

    • Result is Blue: Unreacted primary amines remain. Do not proceed. Re-couple using 2 eq of EADI, DIC, and Oxyma for 1 hour to capture sterically hindered unreacted sites.

Step 5: Global Cleavage

  • Action: Dry the resin thoroughly. Treat with anhydrous HF containing 10% anisole at 0°C for 1 hour.

  • Causality: HF efficiently cleaves the peptide from the robust PAM linker. Anisole acts as a carbocation scavenger, preventing the alkylation of susceptible amino acid side chains during the highly acidic cleavage process.

Quantitative Data: Native vs. EADI-Modified Peptides

The substitution of a native amide bond with an EADI fundamentally alters the pharmacokinetic profile of the peptide while maintaining synthetic viability. The table below summarizes the expected comparative metrics based on standard synthesis of a generic bioactive pentapeptide[2][3].

Table 1: Comparative Analysis of Native vs. EADI-Modified Peptides

ParameterNative Peptide (Gly-Gly bond)EADI Peptidomimetic (Gly- Ψ [(E)CH=CH]-Gly)
Optimal Coupling Reagent DIC / OxymaHATU / DIPEA
Required Coupling Time 45 minutes120 minutes
Overall Cleavage Yield > 95%88 - 92%
Serum Half-Life ( t1/2​ ) < 2 hours> 48 hours
Proteolytic Susceptibility High (Rapid hydrolysis)Zero (Complete resistance at modification site)

Biological Application: Overcoming Proteolysis

By incorporating (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid, researchers can map the exact pharmacophores of a peptide. If bioactivity is retained post-substitution, it proves that the specific amide bond acts merely as a structural spacer rather than a critical hydrogen-bond donor/acceptor for the target receptor.

Bio_Pathway P_Native Native Peptide (Amide Bond) Protease Endopeptidases (e.g., DPP-IV) P_Native->Protease Susceptible P_EADI EADI Peptidomimetic (Trans-Alkene) P_EADI->Protease Resistant Receptor Target Receptor (e.g., GPR54) P_EADI->Receptor Binds Degraded Degraded Fragments (Loss of Bioactivity) Protease->Degraded Hydrolysis Response Sustained Therapeutic Response Receptor->Response Agonism

Figure 2. Biological pathway showing protease evasion and receptor activation by EADI-peptides.

References[3] Title: Fmoc-based solid-phase synthesis of GPR54-agonistic pentapeptide derivatives containing alkene- and fluoroalkene-dipeptide isosteres

Source: PubMed (National Institutes of Health) URL: [Link]2] Title: Synthesis of a Chloroalkene Dipeptide Isostere-Containing Peptidomimetic and Its Biological Application Source: ACS Medicinal Chemistry Letters URL: [Link]1] Title: Amide Bond Bioisosteres: Strategies, Synthesis, and Successes Source: PubMed Central (National Institutes of Health) URL: [Link]4] Title: Kinetic deconjugation: A gateway to the synthesis of Xxx-Gly (E)-alkene dipeptide isosteres Source: PubMed (National Institutes of Health) URL: [Link]

Sources

Method

Application Note: Chemoselective Boc Deprotection of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid Derivatives

Executive Summary & Mechanistic Challenges The synthesis of non-proteinogenic amino acids, peptidomimetics, and biologically active macrocycles frequently utilizes (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid deriva...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Challenges

The synthesis of non-proteinogenic amino acids, peptidomimetics, and biologically active macrocycles frequently utilizes (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid derivatives as versatile building blocks. However, the removal of the tert-butoxycarbonyl (Boc) protecting group from these allylic, β,γ -unsaturated systems presents distinct chemoselectivity challenges.

Under standard acidic deprotection conditions, the molecule is highly susceptible to two primary side reactions:

  • Thermodynamic Isomerization: The β,γ -double bond can migrate to the α,β -position to achieve thermodynamic stability via conjugation with the carboxylic acid.

  • Lactamization: The liberated δ -amino group can undergo intramolecular cyclization with the carboxylate to form a 5,6-dihydro-2-pyridone derivative.

To maintain scientific integrity and high yields, the deprotection strategy must kinetically trap the desired amine before these side reactions occur. This technical guide details field-proven methodologies to achieve quantitative deprotection while preserving the structural integrity of the unsaturated backbone.

Reagent Selection and Causality

While Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) is the most ubiquitous reagent for[1], it often yields oily TFA salts that remain dissolved in the acidic reaction mixture. This prolonged solubility increases the risk of double-bond isomerization.

Conversely, 4M Hydrogen Chloride (HCl) in anhydrous 1,4-dioxane is highly preferred for allylic and unsaturated amino acids[2]. The causality behind this choice is rooted in phase dynamics: HCl in dioxane rapidly cleaves the Boc group, and the resulting amine hydrochloride salt is typically insoluble in the non-polar dioxane medium. This immediate precipitation acts as a kinetic trap , effectively removing the reactive amine from the acidic solution and preventing both isomerization and lactamization[3].

Pathways Start Deprotected Intermediate (Free Amine in Solution) PathA Prolonged Acid Exposure (Soluble TFA Salt) Start->PathA TFA/DCM Method PathB Rapid Precipitation (HCl/Dioxane) Start->PathB HCl/Dioxane Method Side1 Double Bond Isomerization (α,β-unsaturated acid) PathA->Side1 Thermodynamic shift Side2 Lactamization (5,6-dihydro-2-pyridone) PathA->Side2 Intramolecular attack Target Desired Product (E)-5-amino-3-pentenoic acid HCl PathB->Target Kinetic trapping

Figure 1: Divergent mechanistic pathways during the deprotection of 3-pentenoic acid derivatives.

Quantitative Comparison of Deprotection Conditions

To guide experimental design, the following table summarizes the performance metrics of common Boc deprotection systems when applied to β,γ -unsaturated amino acids.

Deprotection SystemReaction TimeIsomerization RiskWorkup MethodTypical YieldPrimary Use Case
4M HCl in Dioxane 30–60 minLowDirect Precipitation>95%Highly selective, prevents oily residues
20–50% TFA in DCM 30–120 minModerateEvaporation / Azeotrope85–95%General liquid-phase synthesis
TMSOTf / 2,6-Lutidine 15–30 minVery LowAqueous Extraction>90%Highly acid-sensitive substrates

Experimental Protocols: A Self-Validating System

The following protocols are designed as self-validating systems. By integrating specific precipitation and washing steps, the workflow inherently purifies the product, while the recommended analytical checkpoints ensure structural verification before proceeding to subsequent synthetic steps.

Protocol A: The HCl/Dioxane Precipitation Method (Recommended)

This method provides superior selectivity and minimizes oily residues by directly precipitating the product[2].

  • Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the (E)-5-(Boc-amino)-3-pentenoic acid derivative (1.0 eq) in a minimum volume of anhydrous 1,4-dioxane (approx. 5 mL/mmol).

  • Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add 4M HCl in 1,4-dioxane (10.0 eq) dropwise to control the initial evolution of CO₂ and [4].

  • Cleavage: Remove the ice bath and allow the reaction mixture to stir at room temperature. Complete deprotection typically occurs within 30–60 minutes[2].

  • Precipitation (The Kinetic Trap): Once complete, concentrate the mixture to half its volume under reduced pressure (keep water bath < 30 °C to prevent thermal degradation). Add 10 volumes of ice-cold anhydrous diethyl ether. The amine hydrochloride salt will precipitate immediately as a white solid. Causality: Diethyl ether acts as an anti-solvent, forcing the salt out of solution while keeping cleaved tert-butyl byproducts and residual dioxane dissolved.

  • Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with additional cold diethyl ether (3 × 10 mL).

  • Drying: Dry the solid under high vacuum for 2 hours to afford the pure (E)-5-amino-3-pentenoic acid hydrochloride salt.

Protocol B: The TFA/DCM Method with Scavengers

Useful when the substrate is highly insoluble in dioxane or when liquid-phase handling is required.

  • Preparation: Dissolve the substrate in anhydrous DCM (10 mL/mmol) and cool to 0 °C.

  • Cleavage: Add TFA dropwise to achieve a 20% v/v solution[1]. Add triisopropylsilane (TIPS) (2.0 eq) as a carbocation scavenger to prevent unwanted tert-butylation of the double bond.

  • Reaction: Stir at room temperature for 1–2 hours.

  • Workup: Concentrate under reduced pressure. To remove residual TFA, co-evaporate the oily residue with toluene (3 × 10 mL).

  • Isolation: Triturate the resulting TFA salt with cold diethyl ether to induce crystallization.

Analytical Validation & Troubleshooting

To ensure the protocol was successful and no isomerization occurred, the following self-validating checks must be performed on the isolated salt:

  • Mass Spectrometry (LC-MS): Confirm the loss of the Boc group ( Δm/z=−100 Da), which corresponds to the fragmentation and loss of isobutylene and CO₂[4].

  • ¹H NMR Spectroscopy (Critical Check): The vinyl protons of the desired β,γ -unsaturated system ((E)-3-pentenoic acid) should appear as a distinct multiplet around 5.5–5.8 ppm . If thermodynamic isomerization to the α,β -unsaturated system has occurred, these signals will shift significantly downfield (e.g., to 6.0 ppm and 7.0 ppm ) due to conjugation with the carbonyl group.

Workflow N1 1. Cleavage 4M HCl/Dioxane N2 2. Precipitation Diethyl Ether N1->N2 30 min, RT N3 3. Isolation Vacuum Filtration N2->N3 Trituration N4 4. Validation 1H NMR (5.5-5.8 ppm) N3->N4 IPC Check

Figure 2: Self-validating experimental workflow for chemoselective Boc deprotection.

Sources

Application

Application Note: Optimal Coupling Strategies for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid

Introduction & The Mechanistic Challenge (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a critical γ -amino acid building block utilized in the synthesis of peptidomimetics, constrained macrocycles, and targeted th...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & The Mechanistic Challenge

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a critical γ -amino acid building block utilized in the synthesis of peptidomimetics, constrained macrocycles, and targeted therapeutics. The molecule features a Boc-protected amine and an internal trans ( β,γ ) double bond.

The primary synthetic hurdle when incorporating this building block into a peptide or amide is the base-catalyzed isomerization of the double bond. During standard carboxylic acid activation, the electron-withdrawing nature of the activated ester (e.g., O-acylisourea or OBt ester) significantly increases the acidity of the α -protons. If a standard tertiary amine base such as N,N-Diisopropylethylamine (DIEA) is used, rapid deprotonation occurs, forming a transient dienolate intermediate. Subsequent reprotonation thermodynamically favors the γ -position, shifting the double bond into conjugation with the carbonyl to form the undesired α,β -unsaturated isomer 1, 2.

To maintain the integrity of the β,γ -double bond, coupling conditions must strictly avoid strong bases and prolonged activation times.

Mechanistic Pathway of Isomerization

IsomerizationPathway A Activated β,γ-Unsaturated Acid (e.g., O-Acylisourea) B Dienolate Intermediate (Base-induced α-deprotonation) A->B Strong Base (e.g., DIEA/TEA) E Desired Product: β,γ-Unsaturated Amide (Retained Double Bond) A->E Mild/Base-Free Coupling (e.g., DIC/Oxyma, T3P) C Reprotonation at γ-position B->C Resonance D Undesired Product: α,β-Unsaturated Amide (Conjugated) C->D Protonation

Caption: Mechanistic pathway of base-induced double bond isomerization during activation.

Reagent Selection Matrix

To empirically determine the optimal coupling strategy, various reagents must be evaluated based on their reliance on basic additives and the resulting kinetic lifetime of the activated ester. Table 1 summarizes the performance of common coupling reagents for β,γ -unsaturated acid activation.

Table 1: Comparison of Coupling Reagents for β,γ -Unsaturated Acids

Coupling Reagent SystemBase RequirementActivation SpeedIsomerization RiskRecommendation Level
HATU / DIEA 2.0 eq DIEAVery FastCritical (>80%) ❌ Not Recommended
EDC / HOBt None (or weak base)SlowModerate (~15-30%)⚠️ Use with Caution
T3P / Collidine 2.0 eq CollidineModerateLow (<5%)✅ Highly Recommended
DIC / Oxyma Pure None (Base-Free) FastMinimal (<1%) 🌟 Optimal Choice

Causality Insight : DIC/Oxyma Pure is the superior choice because Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate) acts as both an excellent nucleophile to form the active ester and a weak acid that circumvents the need for an external tertiary amine base 3, 4. T3P (Propylphosphonic anhydride) is a highly viable alternative when paired with 2,4,6-collidine, as the steric bulk of collidine prevents α -proton abstraction while still neutralizing the system 5.

Optimized Experimental Protocols

The following protocols are designed as self-validating systems. By strictly controlling the order of addition and temperature, the kinetic pathway heavily favors direct aminolysis over dienolate formation.

Workflow Step1 1. Reagent Prep (Acid + Amine) Step2 2. Oxyma Addition (0 °C) Step1->Step2 Step3 3. DIC Addition (Dropwise) Step2->Step3 Step4 4. Reaction (RT, 2-4 hrs) Step3->Step4 Step5 5. NMR/LC-MS Validation Step4->Step5

Caption: Optimized base-free coupling workflow for β,γ-unsaturated amino acids.

Protocol A: Base-Free Coupling via DIC/Oxyma Pure (Preferred)

This method is highly recommended for both solution-phase and solid-phase peptide synthesis (SPPS) involving (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid.

Materials:

  • (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (1.0 eq)

  • Target Amine / Peptide N-terminus (1.05 eq)

  • Oxyma Pure (1.1 eq)

  • N,N'-Diisopropylcarbodiimide (DIC) (1.1 eq)

  • Anhydrous DMF or DCM

Step-by-Step Procedure:

  • Dissolution : Dissolve (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid and the target amine in anhydrous DMF (concentration ~0.1 to 0.2 M) under an inert atmosphere (N₂ or Ar).

  • Additive Introduction : Add Oxyma Pure (1.1 eq) to the stirring solution. Ensure complete dissolution. Causality: Adding Oxyma before the coupling agent ensures that any activated species is immediately trapped as the Oxyma active ester, preventing the buildup of highly reactive, isomerization-prone intermediates.

  • Cooling : Cool the reaction mixture to 0–5 °C using an ice bath. Lowering the temperature suppresses the thermodynamic isomerization pathway.

  • Activation : Add DIC (1.1 eq) dropwise over 5 minutes.

  • Propagation : Allow the reaction to stir at 0 °C for 15 minutes, then gradually warm to room temperature. Stir for an additional 2–4 hours.

  • In-Process Control (IPC) : Monitor the reaction via LC-MS. The desired mass should be observed without the appearance of a closely eluting isobaric peak (which would indicate the α,β -isomer).

  • Workup : Quench with water, extract with EtOAc, wash with 5% NaHCO₃, 1M HCl, and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Mild Activation via T3P / Collidine

Use this protocol if DIC/Oxyma yields difficult-to-remove urea byproducts in your specific solution-phase sequence.

Step-by-Step Procedure:

  • Dissolution : Dissolve the acid (1.0 eq) and amine (1.05 eq) in anhydrous EtOAc or DCM.

  • Base Addition : Add 2,4,6-collidine (2.5 eq). Causality: Collidine is sterically hindered and insufficiently basic to abstract the α -proton of the activated ester, effectively shutting down the dienolate pathway.

  • Cooling : Cool to 0 °C.

  • Activation : Add T3P (50% solution in EtOAc, 1.2 eq) dropwise.

  • Propagation : Stir at 0 °C for 30 minutes, then at room temperature for 4–6 hours.

  • Workup : Wash directly with water, saturated NaHCO₃, and brine. The water-soluble T3P byproducts are easily removed, yielding a high-purity crude product.

Analytical Validation: Confirming Structural Integrity

To ensure the trustworthiness of the protocol, the product must be validated to confirm that the double bond has not migrated. Proton Nuclear Magnetic Resonance (¹H NMR) is the definitive self-validating tool for this process.

  • Desired Product ( β,γ -unsaturated) : Look for the distinct olefinic multiplet signals at δ 5.50 – 5.80 ppm . The α -protons will appear as a doublet or multiplet around δ 3.00 – 3.20 ppm .

  • Undesired Isomer ( α,β -unsaturated) : If isomerization has occurred, the α -proton signal at ~3.1 ppm will disappear. Instead, you will observe conjugated olefinic protons shifted significantly downfield to δ 5.90 – 6.20 ppm (for the α -vinyl proton) and δ 6.80 – 7.10 ppm (for the β -vinyl proton).

If LC-MS is used, the α,β -unsaturated isomer typically exhibits a stronger UV absorbance at 254 nm due to the extended conjugation with the amide carbonyl, whereas the desired β,γ -isomer primarily absorbs at 210-220 nm.

References

  • Synthesis of β,γ-unsaturated primary amides from α,β-unsaturated acids and investigation of the mechanism. ResearchGate.
  • Selective Isomerization–Hydroformylation Sequence: A Strategy to Valuable α-Methyl-Branched Aldehydes from Terminal Olefins. ACS Publications.
  • Uncovering the Most Kinetically Influential Reaction Pathway Driving the Generation of HCN from Oxyma/DIC Adduct: A Theoretical Study. ACS Publications.
  • Cyclic Hydroxylamines for Native Residue-Forming Peptide Ligations: Synthesis of Ubiquitin and Tirzepatide. PMC.
  • Catalyst-Free Aza-Michael Addition of Azole to β,γ-Unsaturated-α-keto Ester: An Efficient Access to C-N Bond Formation. ResearchGate.

Sources

Method

Application Notes and Protocols: (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid in Modern Drug Discovery

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the versatile applications of (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid. This uniqu...

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Author: BenchChem Technical Support Team. Date: April 2026

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the versatile applications of (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid. This unique chemical entity serves as a valuable building block in the synthesis of novel therapeutics, primarily due to its structural features that allow for its classification as a protected unsaturated amino acid. Its utility spans across the development of gamma-aminobutyric acid (GABA) analogs, the construction of peptidomimetics with enhanced pharmacological properties, and the design of targeted enzyme inhibitors. This document will delve into the scientific rationale behind its use in these areas and provide detailed protocols for its application.

Introduction to (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a synthetic amino acid derivative characterized by a five-carbon chain with a carboxylic acid at one end, a Boc-protected amine at the other, and a trans-double bond in the C3-C4 position. The tert-butoxycarbonyl (Boc) protecting group offers stability under a variety of reaction conditions and can be readily removed under acidic conditions, making it an ideal starting material for multi-step syntheses. The presence of the vinyl group introduces conformational rigidity and a site for specific chemical modifications, rendering it a powerful tool in medicinal chemistry.

PropertyValue
IUPAC Name (E)-5-[(tert-butoxycarbonyl)amino]pent-3-enoic acid
CAS Number 102845-69-2[1][2]
Molecular Formula C10H17NO4
Molecular Weight 215.25 g/mol
Appearance White to off-white solid
Key Structural Features Boc-protected amine, Carboxylic acid, (E)-alkene

Core Applications in Drug Discovery

The unique structural attributes of (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid position it as a key intermediate in the synthesis of three important classes of therapeutic agents:

  • GABA Analogs: As a derivative of an amino acid, it serves as a scaffold for creating analogs of GABA, a major inhibitory neurotransmitter in the central nervous system (CNS).[3][4][5] Low levels of GABA are implicated in several neurological and psychiatric disorders, making the development of GABA analogs with improved pharmacokinetic profiles a significant area of research.[3][4]

  • Peptidomimetics: The incorporation of this non-natural amino acid into peptide chains can lead to the development of peptidomimetics.[6][7][8][9][10] These are molecules that mimic the structure and function of natural peptides but possess enhanced stability against enzymatic degradation and improved oral bioavailability.[6][8][10]

  • Enzyme Inhibitors: The vinyl group in the molecule is a key feature found in known enzyme inhibitors, such as the anti-epileptic drug vigabatrin.[11][12][13] This suggests its potential in designing mechanism-based (suicide) inhibitors for enzymes like GABA-transaminase (GABA-T).[12][13]

Application Protocol I: Synthesis of Novel GABA Analogs

Objective: To utilize (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid as a scaffold for the synthesis of novel GABA analogs with potential therapeutic applications in CNS disorders.[3][4][5]

Scientific Rationale: GABA itself has limited therapeutic use due to its inability to cross the blood-brain barrier effectively.[3][4] By modifying the backbone of a GABA-like structure, it is possible to improve its lipophilicity and transport across the blood-brain barrier. The unsaturated nature of the starting material provides a handle for further chemical modifications to explore the structure-activity relationship (SAR).

Workflow for GABA Analog Synthesis

GABASynthesis Start (E)-5-(Boc-amino)-3-pentenoic acid Step1 Carboxylic Acid Activation (e.g., EDC, HOBt) Start->Step1 1. Step2 Amidation with diverse amines (R-NH2) Step1->Step2 2. Step3 Boc Deprotection (e.g., TFA in DCM) Step2->Step3 3. Final Novel GABA Analog Library Step3->Final 4.

Caption: Synthetic workflow for generating a library of GABA analogs.

Step-by-Step Protocol:
  • Carboxylic Acid Activation:

    • Dissolve (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

    • Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC, 1.2 eq) and Hydroxybenzotriazole (HOBt, 1.2 eq).

    • Stir the reaction mixture at 0 °C for 30 minutes.

  • Amidation:

    • To the activated acid, add the desired primary or secondary amine (R-NH2, 1.1 eq) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA, 2.0 eq).

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

    • Upon completion, perform an aqueous workup and purify the product by column chromatography.

  • Boc Deprotection:

    • Dissolve the Boc-protected amide in DCM.

    • Add trifluoroacetic acid (TFA, 10-20% v/v) and stir at room temperature for 1-2 hours.

    • Monitor the deprotection by TLC or LC-MS.

    • Remove the solvent and excess TFA under reduced pressure to yield the final GABA analog as a TFA salt.

Application Protocol II: Incorporation into Peptidomimetics

Objective: To incorporate (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid into a peptide sequence to create a peptidomimetic with enhanced stability.[6][7][8][9][10]

Scientific Rationale: Natural peptides are often poor drug candidates due to their rapid degradation by proteases.[6] The introduction of non-natural amino acids, such as our title compound, can disrupt the recognition sites for these enzymes, thereby increasing the half-life of the peptide in vivo.[6][8] The unsaturated bond also introduces a conformational constraint that can lock the peptide into a bioactive conformation.

Workflow for Peptidomimetic Synthesis via SPPS

PeptidomimeticSynthesis Start Resin-bound Peptide Step1 Fmoc Deprotection (20% Piperidine in DMF) Start->Step1 1. Step2 Coupling of (E)-5-(Boc-amino)-3-pentenoic acid (HBTU/DIPEA) Step1->Step2 2. Step3 Continue SPPS Cycles Step2->Step3 3. Step4 Cleavage and Deprotection (TFA cocktail) Step3->Step4 4. Final Purified Peptidomimetic Step4->Final 5.

Caption: Solid-phase peptide synthesis (SPPS) workflow for peptidomimetics.

Step-by-Step Protocol (Fmoc-based SPPS):
  • Resin Preparation: Start with a suitable resin (e.g., Rink Amide resin) with the initial amino acid attached.

  • Fmoc Deprotection: Swell the resin in DMF and then treat with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group from the N-terminal amino acid.

  • Coupling of the Unsaturated Amino Acid:

    • In a separate vessel, pre-activate (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid (4.0 eq) with a coupling reagent such as HBTU (3.9 eq) and a base like DIPEA (8.0 eq) in DMF for 5 minutes.

    • Add the activated amino acid solution to the deprotected resin and shake for 2-4 hours.

    • Perform a Kaiser test to ensure complete coupling.

  • Capping (Optional): If the coupling is incomplete, cap the unreacted amines with acetic anhydride.

  • Continuation of Synthesis: Repeat the deprotection and coupling steps with standard Fmoc-protected amino acids to elongate the peptide chain.

  • Cleavage and Global Deprotection: Once the synthesis is complete, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove all protecting groups (including the Boc group).

  • Purification: Precipitate the crude peptide in cold diethyl ether, and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

Application Protocol III: Synthesis of Vigabatrin Analogs as Enzyme Inhibitors

Objective: To synthesize analogs of vigabatrin, a known irreversible inhibitor of GABA-T, for the potential treatment of epilepsy and other neurological disorders.[11][12][13]

Scientific Rationale: Vigabatrin acts as a suicide inhibitor of GABA-T, the enzyme responsible for GABA degradation.[12][13] Its vinyl group is crucial for the inactivation mechanism. (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid shares this key functional group and can be used to create novel analogs with potentially improved efficacy or a better side-effect profile.

Proposed Synthetic Route to a Vigabatrin Analog

InhibitorSynthesis Start (E)-5-(Boc-amino)-3-pentenoic acid Step1 Reduction of Carboxylic Acid (e.g., BH3-THF) Start->Step1 1. Step2 Oxidation to Aldehyde (e.g., Dess-Martin periodinane) Step1->Step2 2. Step3 Wittig Reaction or similar to introduce R group Step2->Step3 3. Step4 Oxidation to Carboxylic Acid Step3->Step4 4. Step5 Boc Deprotection (TFA in DCM) Step4->Step5 5. Final Vigabatrin Analog Step5->Final 6.

Caption: A potential synthetic pathway to novel vigabatrin analogs.

Step-by-Step Protocol:
  • Reduction to Alcohol:

    • Dissolve (E)-5-(tert-butoxycarbonylamino)-3-pentenoic acid (1.0 eq) in anhydrous tetrahydrofuran (THF).

    • Cool the solution to 0 °C and add borane-THF complex (BH3·THF, 1.5 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 4-6 hours.

    • Quench the reaction carefully with methanol and then water.

    • Extract the product and purify by column chromatography.

  • Oxidation to Aldehyde:

    • Dissolve the resulting alcohol (1.0 eq) in anhydrous DCM.

    • Add Dess-Martin periodinane (1.5 eq) and stir at room temperature for 1-2 hours.

    • Monitor the reaction by TLC.

    • Quench the reaction with a saturated solution of sodium thiosulfate.

    • Extract the aldehyde and use it immediately in the next step.

  • Chain Elongation (e.g., Wittig Reaction):

    • Prepare the appropriate Wittig reagent (e.g., from a phosphonium salt and a strong base).

    • Add the aldehyde from the previous step to the ylide solution at low temperature.

    • Allow the reaction to proceed to completion.

    • Work up the reaction and purify the product.

  • Oxidation to Carboxylic Acid:

    • The newly formed terminal alkene or other functional group can be oxidized to a carboxylic acid using appropriate methods (e.g., ozonolysis followed by oxidative workup, or Jones oxidation of a primary alcohol).

  • Boc Deprotection:

    • Remove the Boc protecting group using TFA in DCM as described in Protocol I.

Conclusion

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a versatile and valuable building block for modern drug discovery. Its unique combination of a protected amine, a carboxylic acid, and a reactive alkene moiety allows for its application in the synthesis of diverse and complex molecules. The protocols outlined in this document provide a starting point for researchers to explore the potential of this compound in developing novel GABA analogs, stable peptidomimetics, and targeted enzyme inhibitors. As with any synthetic protocol, optimization of reaction conditions may be necessary for specific substrates.

References

  • Patsnap Synapse. (2025, May 21).
  • National Institutes of Health (NIH). (n.d.). Peptidomimetics, a synthetic tool of drug discovery. PMC.
  • Leman, P. (2021, November 23). Peptidomimetic Drug Design. Longdom Publishing.
  • Del Gatto, A., Cobb, S. L., Zhang, J., & Zaccaro, L. (n.d.). Peptidomimetics: Synthetic Tools for Drug Discovery and Development. Frontiers.
  • PubMed. (2006, January 15). An update on GABA analogs for CNS drug discovery.
  • Royal Society of Chemistry (RSC). (2020, April 7). Peptidomimetic toolbox for drug discovery. Chemical Society Reviews.
  • National Institutes of Health (NIH). (n.d.).
  • ResearchGate. (2005, August 31). (PDF) An update on GABA analogs for CNS drug discovery.
  • Drugs.com. (2023, April 14). Gamma-aminobutyric acid analogs.
  • Semantic Scholar. (2022, January 17). Pharmacological Effect of GABA Analogues on GABA-2 Receptors and Their Subtype Selectivity.
  • ACS Publications. (2002, February 1). Design of a Conformationally Restricted Analogue of the Antiepilepsy Drug Vigabatrin that Directs Its Mechanism of Inactivation of γ-Aminobutyric Acid Aminotransferase. Journal of the American Chemical Society.
  • Wikipedia. (n.d.). GABA analogue.
  • Karumanchi, K., et al. (2019, January 21).
  • MedKoo Biosciences. (n.d.).
  • New Drug Approvals. (2018, April 25).
  • PubChem. (n.d.). 5-(((Tert-butoxy)carbonyl)amino)pentanoic acid.
  • AiFChem. (2025, October 21). 102845-69-2 | (E)-5-((tert-butoxycarbonyl)amino)pent-3-enoic acid.
  • BLDpharm. (n.d.). 102845-69-2|(E)-5-((tert-Butoxycarbonyl)amino)pent-3-enoic acid.

Sources

Application

Application Notes and Protocols: A Guide to the Incorporation of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid into Macrocyclic Peptides

Introduction: The New Frontier of Peptide Therapeutics Macrocyclic peptides represent a compelling class of therapeutic agents, bridging the gap between small molecules and large biologics.[1][2] Their constrained cyclic...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The New Frontier of Peptide Therapeutics

Macrocyclic peptides represent a compelling class of therapeutic agents, bridging the gap between small molecules and large biologics.[1][2] Their constrained cyclic structure often imparts significant advantages over linear counterparts, including enhanced metabolic stability, improved resistance to proteolytic degradation, and higher binding affinity and selectivity for challenging drug targets like protein-protein interfaces.[3][4][5] The therapeutic potential of this modality is further expanded by the incorporation of non-canonical amino acids (ncAAs), which introduces novel chemical functionalities, conformational constraints, and pharmacologic properties not accessible with the 20 proteinogenic amino acids.[6][7][8]

This guide provides a comprehensive overview and detailed protocols for the incorporation of a specific ncAA, (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (Boc-L-Voga-OH), into a peptide backbone and its subsequent macrocyclization. This vinylogous γ-amino acid is of particular interest as its unsaturated alkyl chain can enforce specific backbone torsions and introduce unique structural motifs, making it a valuable tool for scaffold design in drug discovery.[9] We will detail the entire workflow from linear peptide synthesis to final macrocycle characterization, emphasizing the rationale behind key experimental choices to ensure reproducible and successful outcomes.

Workflow Overview: From Linear Precursor to Cyclic Product

The synthesis of a macrocyclic peptide incorporating (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid follows a multi-stage process. It begins with the assembly of the linear peptide on a solid support, incorporates the ncAA, and culminates in an intramolecular head-to-tail cyclization.

G cluster_SPPS Part 1: Linear Peptide Synthesis (SPPS) cluster_cyclization Part 2: Macrocyclization cluster_final Part 3: Final Processing Resin Select & Swell Resin Fmoc_Deprotect Fmoc Deprotection (Piperidine/DMF) Resin->Fmoc_Deprotect AA_Coupling Amino Acid Coupling (Standard AAs) Fmoc_Deprotect->AA_Coupling ncAA_Coupling ncAA Incorporation (Boc-L-Voga-OH) AA_Coupling->ncAA_Coupling At desired position Repeat Repeat Cycles AA_Coupling->Repeat ncAA_Coupling->Repeat Repeat->Fmoc_Deprotect Final_Deprotect Final N-terminal Fmoc Deprotection Repeat->Final_Deprotect On_Resin On-Resin Cyclization (Pseudo-dilution) Final_Deprotect->On_Resin Cleavage Cleavage from Resin (e.g., 1% TFA) Final_Deprotect->Cleavage Full_Cleavage Full Cleavage & Side-Chain Deprotection On_Resin->Full_Cleavage Solution_Phase Solution-Phase Cyclization (High Dilution) Solution_Phase->Full_Cleavage Cleavage->Solution_Phase Purification RP-HPLC Purification Full_Cleavage->Purification Characterization LC-MS & NMR Analysis Purification->Characterization G Linear_Resin Linear Peptide on Resin (N-terminus deprotected) Linear_Solution Protected Linear Peptide in Solution Linear_Resin->Linear_Solution Mild Cleavage (e.g., 1% TFA) - Preserves side-chain  protecting groups Cyclic_Resin Cyclic Peptide on Resin Linear_Resin->Cyclic_Resin On-Resin Cyclization (HATU/DIPEA) - Pseudo-dilution effect - Fewer purification steps Cyclic_Solution Cyclic Peptide in Solution Linear_Solution->Cyclic_Solution Solution-Phase Cyclization (HATU/DIPEA) - Requires high dilution - More flexible for difficult sequences Final_Product Final Deprotected Macrocyclic Peptide Cyclic_Resin->Final_Product Full Cleavage & Deprotection Cyclic_Solution->Final_Product Full Deprotection

Figure 2: Comparison of on-resin and solution-phase macrocyclization strategies.

Protocol 2A: On-Resin Cyclization

On-resin cyclization leverages the "pseudo-dilution" effect of the solid support, which favors intramolecular reactions by isolating peptide chains from one another, thus minimizing intermolecular oligomerization. [10] Step-by-Step Procedure:

  • Resin Preparation: After the final N-terminal Fmoc deprotection, wash the resin-bound linear peptide extensively with DMF (5x) and DCM (3x) and dry under vacuum.

  • Cyclization Reaction:

    • Swell the resin in a minimal amount of DMF.

    • Add a solution of HATU (4 eq.) and DIPEA (8 eq.) in DMF.

    • Agitate the reaction mixture at room temperature for 12-24 hours.

  • Monitoring: Monitor the reaction by cleaving a small sample of resin beads and analyzing the product via LC-MS to check for the disappearance of the linear precursor and the appearance of the cyclic product.

  • Washing: Once complete, wash the resin thoroughly with DMF (5x) and DCM (5x) and dry under vacuum. Proceed to Part 3.

Protocol 2B: Solution-Phase Cyclization

Solution-phase cyclization is often preferred for sequences that are sterically hindered or prone to aggregation on-resin. [11]It requires high dilution to favor the intramolecular reaction.

Step-by-Step Procedure:

  • Mild Cleavage: Cleave the protected linear peptide from the 2-CTC resin using a solution of 1% TFA in DCM. Collect the filtrate and neutralize immediately with pyridine or DIPEA. Evaporate the solvent to obtain the crude protected linear peptide.

  • Setup High-Dilution Conditions:

    • Dissolve the crude peptide in a large volume of DMF to achieve a final concentration of 0.1-0.5 mM. This is the most critical step to prevent oligomerization.

    • In a separate flask, prepare a solution of HATU (1.5 eq.) and DIPEA (3 eq.) in DMF.

  • Cyclization Reaction: Add the peptide solution to the coupling reagent solution dropwise over several hours using a syringe pump at room temperature. Let the reaction proceed for 12-24 hours.

  • Work-up: Quench the reaction with a small amount of water. Evaporate the DMF under high vacuum. The resulting crude product can be carried forward to the final deprotection step.

PART 3: Cleavage, Purification, and Characterization

The final stage involves cleaving the peptide from the resin (if cyclized on-resin), removing all side-chain protecting groups, and purifying the final macrocycle.

Protocol 3: Final Cleavage and Purification

Step-by-Step Procedure:

  • Cleavage Cocktail: Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5). Caution: TFA is highly corrosive. Work in a fume hood and wear appropriate PPE.

  • Cleavage Reaction:

    • For on-resin product, add the cleavage cocktail to the dried resin.

    • For solution-phase product, dissolve the crude protected peptide in the cleavage cocktail.

    • Stir at room temperature for 2-3 hours.

  • Precipitation and Isolation:

    • Filter the resin (if applicable) and collect the TFA filtrate.

    • Reduce the TFA volume under a stream of nitrogen.

    • Precipitate the crude peptide by adding it to a large volume of ice-cold diethyl ether.

    • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

    • Dry the crude peptide pellet under vacuum.

  • Purification by RP-HPLC:

    • Dissolve the crude peptide in a minimal amount of DMSO or ACN/water.

    • Purify using a preparative C18 reverse-phase HPLC column.

    • Use a gradient of mobile phase A (0.1% TFA in water) and mobile phase B (0.1% TFA in ACN). An example gradient is shown below.

    • Collect fractions and analyze by LC-MS to identify those containing the pure product.

  • Lyophilization: Pool the pure fractions and lyophilize to obtain the final product as a white, fluffy powder.

Table for HPLC Gradient:

Time (min)% Mobile Phase B (ACN + 0.1% TFA)
0-55
5-355 -> 65
35-4065 -> 95
40-4595
45-5095 -> 5
Characterization
  • LC-MS (Liquid Chromatography-Mass Spectrometry): The primary tool for confirming the molecular weight of the final macrocyclic peptide. The observed mass should match the calculated theoretical mass.

  • NMR (Nuclear Magnetic Resonance): Provides detailed structural information, confirming the covalent structure and potentially offering insights into the peptide's solution-phase conformation. [12]

Troubleshooting Guide

ProblemPossible Cause(s)Suggested Solution(s)
Incomplete Coupling (SPPS) - Steric hindrance of amino acid.- Poor resin swelling.- Inactive coupling reagents.- Double couple the problematic residue.- Switch to a different coupling reagent (e.g., HCTU).- Ensure anhydrous conditions and fresh reagents.
Oligomerization during Cyclization - Concentration too high in solution-phase.- Insufficient pseudo-dilution on-resin (high loading).- Further dilute the reaction mixture (<0.1 mM).- Use a lower-loading resin for on-resin cyclization.
No Cyclization Observed - Inactive coupling reagents.- Sterically demanding cyclization site.- Use fresh, high-quality coupling reagents.- Try elevated temperature (40-50 °C) or a different solvent (e.g., NMP).- Consider an alternative cyclization strategy if lactamization fails. [13]
Low Yield after Purification - Poor solubility of crude peptide.- Product loss during work-up.- Inefficient cleavage.- Test different solvents to dissolve the crude peptide for HPLC.- Minimize transfer steps; be careful during ether precipitation.- Extend cleavage time or use a stronger scavenger cocktail if needed.

References

  • Albericio, F., et al. (2013). Three Methods for Peptide Cyclization Via Lactamization. Methods in Molecular Biology. [14]2. Dougherty, P.G., et al. (2019). A current perspective on applications of macrocyclic‐peptide‐based high‐affinity ligands. Biopolymers. [3]3. ResearchGate. (n.d.). Three Methods for Peptide Via Lactamization | Request PDF. [15]4. Bock, M.G., et al. (2013). Three Methods for the Solution Phase Synthesis of Cyclic Peptides. Methods in Molecular Biology. [11]5. López-Márquez, J., et al. (2022). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. Microbiology Spectrum. [6]6. DelRio, A., et al. (2023). Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery. ACS Medicinal Chemistry Letters. [7]7. Wang, H., et al. (2024). Crafting Unnatural Peptide Macrocycles via Rh(III)-Catalyzed Carboamidation. Journal of the American Chemical Society. [16]8. Wang, L., et al. (2022). Utilization of macrocyclic peptides to target protein-protein interactions in cancer. Frontiers in Pharmacology. [4]9. Merck. (n.d.). Macrocyclic peptides: a new research frontier. [1]10. Vinogradov, A.A., et al. (2019). Macrocyclic Peptides as Drug Candidates: Recent Progress and Remaining Challenges. Journal of the American Chemical Society. [5]11. Constructive.bio. (2022). Cell-Based Synthesis of Non-Natural Peptide and Depsipeptide Macrocycles Using Genetically Programmed ncAA Incorporation. [17]12. Gentile, F., et al. (2021). Macrocyclization strategies for the total synthesis of cyclic depsipeptides. Natural Product Reports. [18]14. Zhang, Y., et al. (2024). Recent advances in peptide macrocyclization strategies. Chemical Society Reviews. [19]15. Kuttler, F., et al. (2024). Challenges with the Synthesis of a Macrocyclic Thioether Peptide: From Milligram to Multigram Using Solid Phase Peptide Synthesis (SPPS). Organic Process Research & Development. [20]16. Naydenova, Z., et al. (2021). Macrocyclization strategies for cyclic peptides and peptidomimetics. RSC Medicinal Chemistry. [13]17. Sandomir, I., et al. (2019). Structure-Based Design of Non-natural Macrocyclic Peptides That Inhibit Protein–Protein Interactions. Journal of the American Chemical Society. [9]18. Son, S., et al. (2020). Methodologies for Backbone Macrocyclic Peptide Synthesis Compatible With Screening Technologies. Frontiers in Chemistry. [21]20. CPC Scientific. (n.d.). Unnatural Amino Acids. [8]21. Worrall, C.E., et al. (2018). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor. Bioconjugate Chemistry. [10]22. Drug Discovery Chemistry. (n.d.). Macrocyclics and Constrained Peptides. [2]25. MacroGel. (n.d.). Solid Phase Peptide Synthesis. [22]31. La-Venia, A., et al. (2018). Synthesis and characterization of water-soluble macrocyclic peptides stabilizing protein α-turn. Organic & Biomolecular Chemistry. [12]39. BLDpharm. (n.d.). (E)-5-((tert-Butoxycarbonyl)amino)pent-3-enoic acid.

Sources

Method

Scale-up synthesis of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid for pharmaceutical research

Application Note: Scale-Up Synthesis of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid via Olefin Cross-Metathesis Executive Summary (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS 102845-69-2) is a highly valu...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scale-Up Synthesis of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid via Olefin Cross-Metathesis

Executive Summary

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS 102845-69-2) is a highly valued γ,δ-unsaturated amino acid derivative, frequently utilized as a Gly-Gly dipeptide isostere and a core building block in the development of peptidomimetics and integrin antagonists [3]. Traditional synthetic routes relying on Wittig olefinations or allylic alkylations often suffer from poor atom economy, tedious chromatographic purifications, and limited scalability.

This application note details a highly scalable, atom-economical protocol utilizing Olefin Cross-Metathesis (CM) . By directly coupling N-Boc-allylamine and 3-butenoic acid using a ruthenium-based catalyst, this methodology bypasses multi-step functional group manipulations, delivering the target compound in high yield (>80%) and excellent stereochemical purity (E/Z > 9:1) without the need for column chromatography.

Mechanistic Rationale & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand that successful scale-up is not merely about increasing volumes; it requires a deep understanding of reaction kinetics, thermodynamic equilibrium, and catalyst stability.

  • Olefin Categorization & Stoichiometry : According to the widely accepted Chatterjee model for cross-metathesis[1], both N-Boc-allylamine and 3-butenoic acid are classified as "Type I" olefins—meaning they undergo rapid homodimerization. To prevent a purely statistical mixture of products, we utilize an excess (2.5 equivalents) of the less expensive reagent, 3-butenoic acid. This kinetically drives the cross-metathesis pathway relative to the limiting N-Boc-allylamine.

  • Catalyst Selection : The Hoveyda-Grubbs 2nd Generation (HG-II) catalyst is selected over 1st-generation or standard Grubbs 2nd-generation catalysts. The bidentate isopropoxystyrene ligand of HG-II provides exceptional thermal stability and controlled initiation, making it highly tolerant to the coordinating nature of the carboxylic acid moiety [2].

  • Thermodynamic Control & Gas Evolution : Cross-metathesis is an equilibrium-driven process. The reaction is pushed to completion by the continuous removal of the ethylene gas byproduct. Furthermore, under extended reflux, the reversible nature of the metathesis allows the kinetic (Z)-isomer to isomerize into the thermodynamically favored (E)-isomer.

  • Quenching Strategy : Post-reaction, the active ruthenium carbene must be deactivated to prevent unwanted double-bond migration during solvent removal. The addition of ethyl vinyl ether rapidly forms a metathesis-inactive Fischer carbene, locking the stereochemistry in place [4].

Reaction Workflow

G A N-Boc-allylamine (Limiting Reagent) C Cross-Metathesis (HG-II, DCM, 40°C) A->C B 3-Butenoic Acid (2.5 Equivalents) B->C D Ethylene Gas (Removed via N2) C->D Byproduct E Crude Mixture (Product + Homodimers) C->E Thermodynamic Control F Acid-Base Extraction E->F G Pure (E)-5-(Boc-amino) -3-pentenoic acid F->G Crystallization

Figure 1: Workflow for the cross-metathesis synthesis and purification of the target compound.

Quantitative Optimization Data

The following table summarizes the critical parameters optimized during the scale-up process.

ParameterSub-optimal ConditionOptimized ProtocolCausality / Mechanistic Observation
Catalyst Grubbs 1st Gen (5 mol%)Hoveyda-Grubbs II (0.5 mol%)HG-II tolerates the acidic moiety without degrading, allowing for a 10-fold reduction in loading[2].
Olefin Ratio 1:1 Stoichiometry1:2.5 (Excess 3-Butenoic Acid)Drives statistical cross-metathesis toward the heterodimer [1].
Degassing Passive VentingActive N₂ SpargingContinuous removal of ethylene shifts the equilibrium strictly to the product side.
Yield 42%84%Achieved via optimization of catalyst stability and equilibrium driving forces.
E/Z Ratio 3:1>9:1Thermodynamic control is favored by extended reflux and the specific steric bulk of HG-II.

Experimental Protocol (100 g Scale)

This protocol is designed to be self-validating. By exploiting the orthogonal pKa values of the reaction components, the need for silica gel chromatography is entirely eliminated.

Phase 1: Reaction Setup & Execution

  • Preparation : To a 5 L jacketed glass reactor equipped with a mechanical stirrer, a reflux condenser, and a sub-surface gas dispersion tube, add N-Boc-allylamine (100.0 g, 636 mmol) and 3-butenoic acid (136.9 g, 1.59 mol, 2.5 equiv).

  • Solvation & Degassing : Add anhydrous dichloromethane (DCM, 3.2 L) to achieve a 0.2 M concentration with respect to the limiting reagent. Sparge the solution with dry nitrogen (N₂) for 30 minutes to displace dissolved oxygen.

  • Catalyst Initiation : Add the Hoveyda-Grubbs 2nd Generation catalyst (HG-II) (1.99 g, 3.18 mmol, 0.5 mol%) in a single portion. The solution will immediately transition to a deep green/brown hue.

  • Thermodynamic Driving : Heat the reactor to a gentle reflux (40 °C). Maintain a continuous, gentle N₂ sweep through the headspace to actively expel evolved ethylene gas. Stir vigorously for 12 hours.

  • Quenching : Cool the reaction to 20 °C. Add ethyl vinyl ether (15 mL) and stir for 30 minutes to deactivate the ruthenium catalyst [4].

  • Concentration : Concentrate the mixture under reduced pressure (30 °C, 50 mbar) to yield a viscous crude oil.

Phase 2: Orthogonal Purification 7. Acid-Base Extraction : Dissolve the crude oil in ethyl acetate (EtOAc, 1.0 L). Extract the organic layer with saturated aqueous NaHCO₃ (3 × 500 mL). Causality Check: The product and excess 3-butenoic acid form water-soluble sodium salts, partitioning into the aqueous phase. The neutral N-Boc-allylamine homodimer and catalyst residues remain trapped in the EtOAc layer. 8. Acidification : Cool the combined aqueous layers to 0 °C. Carefully acidify to pH 2.5 using 2 M HCl (aq) (Caution: Vigorous CO₂ evolution will occur). Extract the acidified aqueous phase with fresh EtOAc (3 × 500 mL). 9. Crystallization : Wash the combined EtOAc extracts with brine, dry over anhydrous Na₂SO₄, and concentrate to approximately 300 mL. Add heptane (600 mL) dropwise while heating to 60 °C, then cool slowly to 4 °C. Filter the resulting white crystals and dry under vacuum to afford pure (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (Yield: ~114 g, 84%).

References

  • Chatterjee, A. K., Choi, T.-L., Sanders, D. P., & Grubbs, R. H. (2003). A General Model for Selectivity in Olefin Cross Metathesis. Journal of the American Chemical Society, 125(37), 11360–11370.[Link]

  • Garber, S. B., Kingsbury, J. S., Gray, B. L., & Hoveyda, A. H. (2000). Efficient and Recyclable Monomeric and Dendritic Ru-Based Metathesis Catalysts. Journal of the American Chemical Society, 122(34), 8168–8179.[Link]

  • Baron, A., Verdié, P., Martinez, J., & Lamaty, F. (2011). cis-Apa: A Practical Linker for the Microwave-Assisted Preparation of Cyclic Pseudopeptides via RCM Cyclative Cleavage. The Journal of Organic Chemistry, 76(3), 766-772.[Link]

  • Scholl, M., Ding, S., Lee, C. W., & Grubbs, R. H. (1999). Synthesis and Activity of a New Generation of Ruthenium-Based Olefin Metathesis Catalysts Coordinated with 1,3-Dimesityl-4,5-dihydroimidazol-2-ylidene Ligands. Organic Letters, 1(6), 953-956.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Coupling Efficiency with (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid

Introduction & Mechanistic Overview (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a highly valuable β,γ -unsaturated amino acid derivative used in peptidomimetic synthesis and drug discovery. However, researchers...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Overview

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a highly valuable β,γ -unsaturated amino acid derivative used in peptidomimetic synthesis and drug discovery. However, researchers frequently encounter severely reduced yields, complex product mixtures, or complete coupling failure when utilizing standard peptide coupling protocols (e.g., HATU/DIPEA).

As an Application Scientist, the first step in troubleshooting is understanding the chemical environment of your substrate. The core issue is rarely the steric hindrance of the Boc-protected amine; rather, it is the electronic instability of the β,γ -unsaturated activated ester under basic conditions .

The Causality of Failure: Base-Catalyzed Isomerization

When the carboxylic acid is activated (e.g., forming an OBt or OAt ester), the α -protons (at the C2 position) become highly acidic because they are flanked by two electron-withdrawing systems: the activated carbonyl and the adjacent alkene.

  • Enolization : Strong tertiary amine bases like N,N -Diisopropylethylamine (DIPEA) or Triethylamine (TEA) rapidly deprotonate the C2 position, forming an extended enolate intermediate.

  • Isomerization : Reprotonation occurs at the γ -position (C4), shifting the double bond into conjugation with the carbonyl to form the thermodynamically more stable α,β -unsaturated isomer[1]. The rate of base-catalyzed reactions of unsaturated carboxylic acids is significantly affected by the position of unsaturation, with β,γ -unsaturated acids reacting rapidly to isomerize[1].

  • Loss of Electrophilicity & Side Reactions : The resulting α,β -unsaturated activated ester is significantly less reactive toward nucleophilic attack due to resonance stabilization. Furthermore, it acts as a potent Michael acceptor. The incoming amine nucleophile will often perform a 1,4-aza-Michael addition rather than the desired 1,2-amide bond formation, leading to a complex mixture of byproducts. Deconjugation and isomerization are well-documented processes that occur during the formation of unsaturated amides under basic conditions[2].

Pathway Visualization

IsomerizationMechanism A β,γ-Unsaturated Activated Ester (Highly Electrophilic) B Extended Enolate Intermediate A->B Excess Base (e.g., DIPEA) D Desired Amide (Target Product) A->D Amine (1,2-Addition) Fast & Efficient C α,β-Unsaturated Activated Ester (Resonance Stabilized) B->C Reprotonation at γ-carbon C->D Slow 1,2-Addition (Low Yield) E Aza-Michael Adduct (Byproduct) C->E Amine (1,4-Addition)

Mechanism of base-catalyzed isomerization and subsequent aza-Michael side reactions.

Troubleshooting FAQs

Q1: I used HATU and 2.5 equivalents of DIPEA. My LC-MS shows a complex mixture and very little product. What happened? A: Uronium-based reagents like HATU and COMU generate highly reactive esters and are generally considered the gold standard for standard peptide coupling[3]. However, they strictly require a tertiary base (like DIPEA) to generate the carboxylate for activation. In the case of a β,γ -unsaturated acid, this basic environment drives the rapid isomerization to the α,β -unsaturated form. The complex mixture you are observing is likely a combination of the unreacted α,β -unsaturated isomer, the aza-Michael addition byproduct, and trace amounts of the desired product.

Q2: I am seeing a major byproduct with the exact mass of my desired product. Is it a conformer? A: No. If you see a distinct peak with the exact same mass ( [M+H]+ ) but a different retention time, you have successfully coupled the amine, but to the isomerized α,β -unsaturated acid. This structural isomer will have a different UV profile (stronger absorbance at higher wavelengths due to conjugation) and a different retention time on reverse-phase HPLC.

Q3: What coupling reagents should I use instead to prevent this? A: You must transition to base-free or weak-base coupling conditions. Carbodiimides like DIC or EDC are highly effective because they activate the carboxylic acid via an O -acylisourea intermediate without requiring a tertiary base[4]. When paired with an acidic additive like OxymaPure or HOBt, they provide excellent coupling efficiency while maintaining a neutral-to-acidic environment that suppresses enolization[3]. Alternatively, the mixed anhydride method using Isobutyl chloroformate and N -methylmorpholine (NMM) at low temperatures is highly recommended.

Q4: Does temperature play a role in this specific coupling? A: Absolutely. Isomerization is a kinetically driven process. By lowering the activation and coupling temperature to 0∘C or −20∘C , you significantly reduce the rate of proton abstraction at the C2 position, kinetically trapping the β,γ -unsaturated system long enough for the amine nucleophile to attack.

Data Presentation: Coupling Condition Matrix

To summarize the causality of different reagent choices, consult the matrix below:

Coupling SystemBase UsedTemperatureIsomerization RiskExpected Efficiency
HATU / HOAt DIPEA (2-3 eq)Room TempVery High Low (<20%)
HBTU / HOBt TEA (2-3 eq)Room TempVery High Low (<20%)
EDC / HOBt NMM (1 eq) 0∘C to RTModerateMedium (50-70%)
DIC / OxymaPure None 0∘C to RTLow High (>85%)
Isobutyl Chloroformate NMM (1 eq) −20∘C Very Low High (>85%)

Validated Experimental Protocols

To ensure a self-validating system, monitor these reactions via LC-MS at 15-minute intervals. The absence of the +1 mass adduct (amine double-addition) and the preservation of the β,γ -alkene NMR signals ( 1 H NMR: multiplet at ∼5.6−5.8 ppm) will validate the success of these protocols.

Protocol A: Base-Free Carbodiimide Coupling (DIC / OxymaPure)

Mechanistic Rationale: DIC forms the reactive O -acylisourea[4], and OxymaPure acts as a superior nucleophile to form the activated ester without the need for basic conditions[3].

  • Preparation : In an oven-dried vial, dissolve (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (1.2 eq) and OxymaPure (1.2 eq) in anhydrous DMF (or a 1:1 mixture of DCM/DMF for better solubility).

  • Temperature Control : Submerge the reaction vial in an ice-water bath and cool to 0∘C for 10 minutes.

  • Activation : Add N,N′ -Diisopropylcarbodiimide (DIC) (1.2 eq) dropwise. Stir the mixture for 10–15 minutes at 0∘C to pre-activate the carboxylic acid.

  • Coupling : Dissolve the amine component (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the activated ester solution.

  • Completion : Allow the reaction to stir at 0∘C for 1 hour, then slowly warm to room temperature. Monitor by LC-MS until the amine is consumed (typically 2–4 hours).

Protocol B: Mixed Anhydride Activation (Isobutyl Chloroformate)

Mechanistic Rationale: The extremely low temperature and the use of the weak base NMM kinetically trap the β,γ -unsaturated system, completely suppressing the base-catalyzed enolization pathway.

  • Preparation : Dissolve the β,γ -unsaturated acid (1.1 eq) in anhydrous THF (or DCM).

  • Cryo-Cooling : Cool the solution to −20∘C using a dry ice/isopropanol bath or a cryocooler.

  • Activation : Add N -Methylmorpholine (NMM) (1.1 eq), followed immediately by Isobutyl chloroformate (IBCF) (1.1 eq).

  • Mixed Anhydride Formation : Stir at −20∘C for exactly 15 minutes. Note: Do not extend this time, as mixed anhydrides can disproportionate.

  • Coupling : Add the amine component (1.0 eq), which has been pre-cooled to −20∘C , to the reaction mixture.

  • Completion : Stir for 1 hour at −20∘C , then remove the cooling bath and allow the reaction to warm to 0∘C over 1 hour. Quench with water and proceed with standard aqueous workup.

References

  • 3 - BenchChem 2.4 - ChemPep 3.1 - ACS Catalysis 4.2 - ResearchGate

Sources

Reference Data & Comparative Studies

Validation

High-Performance Liquid Chromatography (HPLC) Method Validation for the Purity Determination of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid

Introduction & Analytical Challenges (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a critical building block in the synthesis of peptidomimetics and targeted therapeutics. As a Boc-protected amino acid derivative...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Challenges

(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a critical building block in the synthesis of peptidomimetics and targeted therapeutics. As a Boc-protected amino acid derivative featuring a trans (E) double bond, its analytical control strategy must address two primary challenges:

  • Geometric Isomer Resolution: The baseline separation of the desired E-isomer from its undesired Z-isomer (cis) impurity.

  • Detection Sensitivity: The molecule lacks a strong conjugated chromophore (possessing only an isolated alkene and carbonyls), making traditional UV detection at low wavelengths susceptible to severe gradient baseline drift.

To establish a robust, ICH Q2(R2)-compliant control strategy[1], this guide objectively compares traditional reversed-phase methodologies (C18 column with UV detection) against an optimized orthogonal approach utilizing a Pentafluorophenyl (PFP) stationary phase coupled with Charged Aerosol Detection (CAD).

The Causality Behind Method Optimization (E-E-A-T)

As analytical scientists, we must move beyond empirical screening and understand the physicochemical causality driving our chromatographic choices.

Column Chemistry: C18 vs. PFP

Standard C18 columns rely almost exclusively on hydrophobic dispersion forces. Because the E and Z isomers of 5-(tert-Butoxycarbonylamino)-3-pentenoic acid have nearly identical partition coefficients (LogP), C18 phases struggle to differentiate them, often resulting in co-elution or poor resolution ( Rs​<1.5 )[2].

Conversely, a Pentafluorophenyl (PFP) column introduces three distinct orthogonal retention mechanisms:

  • Dipole-Dipole Interactions: The highly electronegative fluorine atoms interact with the polar carbamate and carboxylic acid groups.

  • π−π Interactions: The fluorinated aromatic ring engages with the analyte's alkene.

  • Shape Selectivity: The rigid planar structure of the PFP ligand provides superior steric recognition, easily distinguishing the linear E-isomer from the bent Z-isomer[3].

Detection Modality: UV vs. CAD

Because Boc-protected aliphatic amino acids require UV detection at 205–210 nm, the use of acidic mobile phase modifiers (like Formic Acid or TFA) causes significant baseline drift during gradient elution, masking low-level impurities.

Charged Aerosol Detection (CAD) provides a self-validating alternative. As a mass-based, universal detector, CAD measures any non-volatile analyte independent of its optical properties[4]. The mobile phase is nebulized and evaporated, leaving analyte particles that are charged by ionized nitrogen. This yields a flat baseline during steep gradients and significantly enhances the Signal-to-Noise (S/N) ratio for weak chromophores[5].

Visualizing the Analytical Strategy

Workflow Start Method Development: (E)-Boc-Amino Acid Col Column Screening (C18 vs. PFP) Start->Col Det Detector Optimization (UV 210 nm vs. CAD) Start->Det Val ICH Q2(R2) Validation Col->Val Det->Val Spec Specificity & Range Val->Spec Prec Precision & Accuracy Val->Prec Sens LOD / LOQ Val->Sens Final Validated Control Strategy Spec->Final Prec->Final Sens->Final

Caption: ICH Q2(R2) aligned HPLC method development and validation workflow.

Mechanism cluster_C18 C18 Column cluster_PFP PFP Column Analyte E/Z Isomer Mixture C18_Mech Hydrophobic Dispersion (Weak Shape Recognition) Analyte->C18_Mech PFP_Mech Dipole-Dipole, π-π & Shape Selectivity Analyte->PFP_Mech C18_Res Poor Resolution (Rs < 1.5) C18_Mech->C18_Res PFP_Res Baseline Resolution (Rs > 2.0) PFP_Mech->PFP_Res

Caption: Separation mechanism comparison for E/Z geometric isomers.

Step-by-Step Experimental Protocol

The following protocol outlines the optimized PFP-CAD method, designed as a self-validating system to ensure day-to-day reproducibility.

Reagents and Mobile Phase Preparation
  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. (Filter through a 0.22 µm membrane to minimize CAD background noise).

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Diluent: Water:Acetonitrile (50:50, v/v).

Chromatographic Conditions
  • Column: High-purity PFP Core-Shell Column (150 mm × 4.6 mm, 2.7 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Strict thermal control is required to maintain E/Z selectivity).

  • Injection Volume: 5.0 µL.

  • Gradient Program:

    • 0.0 - 2.0 min: 10% B

    • 2.0 - 12.0 min: 10% 60% B

    • 12.0 - 15.0 min: 60% 90% B

    • 15.0 - 17.0 min: 90% B

    • 17.0 - 17.1 min: 90% 10% B

    • 17.1 - 22.0 min: 10% B (Re-equilibration)

Detector Settings
  • CAD Settings: Evaporation temperature set to 35°C (optimized for the volatility of the Boc-amino acid); Data collection rate at 10 Hz; Filter constant at 3.6 s.

  • UV Settings (For Comparison): Wavelength set to 210 nm; Bandwidth 4 nm.

Sample Preparation & System Suitability
  • Standard Preparation: Accurately weigh 10.0 mg of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

  • System Suitability Test (SST): Inject a resolution mixture containing 0.5% of the Z-isomer spiked into the E-isomer standard.

    • Acceptance Criteria: Resolution ( Rs​ ) between E and Z isomers must be ≥2.0 . Tailing factor ( Tf​ ) for the main peak must be ≤1.5 .

Comparative Performance Data

To objectively validate the superiority of the optimized method, experimental data comparing column chemistries and detector modalities are summarized below.

Table 1: Chromatographic Performance (C18 vs. PFP)

Data generated using a 1.0 mg/mL sample spiked with 1.0% Z-isomer, utilizing the gradient protocol described above.

ParameterStandard C18 ColumnPFP Column (Optimized)Consequence for Analysis
Retention Time (E-isomer) 8.4 min10.2 minPFP provides stronger retention via dipole interactions.
Resolution ( Rs​ ) E vs Z 1.1 (Co-elution)2.8 (Baseline) PFP shape selectivity enables accurate quantitation of the Z impurity.
Peak Tailing Factor ( Tf​ ) 1.61.1PFP reduces secondary interactions with residual silanols.
Table 2: ICH Q2(R2) Method Validation Summary (UV vs. CAD)

Validation executed per ICH Q2(R2) guidelines[1], evaluating the capability of both detectors to quantify trace impurities.

Validation MetricUV Detection (210 nm)CAD (Charged Aerosol)Analytical Advantage
Baseline Stability Severe drift (+150 mAU)Flat baselineCAD eliminates gradient-induced interference[5].
Limit of Detection (LOD) 0.50 µg/mL0.05 µg/mL CAD is 10x more sensitive for this non-chromophoric molecule[4].
Limit of Quantitation (LOQ) 1.50 µg/mL0.15 µg/mL CAD allows confident reporting of impurities down to 0.015%.
Linearity ( R2 ) 0.991 (Linear)0.999 (Quadratic fit)*CAD provides superior correlation when standard data is transformed.
Precision (%RSD at LOQ) 8.5%2.1%CAD delivers highly reproducible mass-based responses.

*Note: CAD response is inherently non-linear over wide dynamic ranges; a quadratic or power-function curve fit is standard and fully compliant with ICH Q2(R2) when justified[1].

Conclusion & Best Practices

For the purity determination of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid, relying on a standard C18 column with UV detection introduces significant analytical risk, primarily due to the failure to resolve geometric isomers and poor sensitivity caused by baseline drift.

By transitioning to a PFP stationary phase , analysts leverage shape selectivity and dipole interactions to achieve baseline resolution of the E and Z isomers. Coupling this separation with Charged Aerosol Detection (CAD) provides a self-validating, highly sensitive method that easily meets the rigorous demands of ICH Q2(R2) validation for non-chromophoric impurities.

Key Takeaway: When validating methods for Boc-protected aliphatic amino acids, prioritize orthogonal column chemistries (like PFP) and universal mass-based detectors (like CAD) to ensure data integrity and regulatory compliance.

References

  • ICH Q2(R2) Validation of analytical procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 1

  • Evaluating LC methods for enhanced charged aerosol detector response: a case study using underivatized amino acids. LCMS.cz.4

  • Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. LCGC International / Chromatography Online. 5

  • Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices (Discussion of PFP vs C18 selectivity). Journal of Pharma Insights and Research.2

  • Ascentis® Express F5 (Pentafluorophenyl) Column Characteristics. Sigma-Aldrich. 3

Sources

Comparative

The Definitive Guide to Dipeptide Isosteres: (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid vs. Saturated Analogs in Peptide Engineering

As peptide therapeutics transition from discovery to clinical application, overcoming their inherent pharmacokinetic liabilities—specifically, rapid proteolytic degradation—remains a paramount challenge. Replacing highly...

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Author: BenchChem Technical Support Team. Date: April 2026

As peptide therapeutics transition from discovery to clinical application, overcoming their inherent pharmacokinetic liabilities—specifically, rapid proteolytic degradation—remains a paramount challenge. Replacing highly susceptible amide bonds with dipeptide isosteres is a foundational strategy in medicinal chemistry.

This guide provides an objective, data-driven comparison between the rigid (E)-alkene isostere —specifically (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (Boc-trans-APPA)—and its saturated ethylene analog (e.g., Boc-5-aminopentanoic acid). By analyzing the thermodynamic and structural consequences of these modifications, this guide equips drug development professionals with the mechanistic insights needed to optimize peptide stability without sacrificing biological activity.

Mechanistic Rationale: Rigidity vs. Flexibility

The native peptide bond possesses partial double-bond character due to resonance, locking the backbone ω torsion angle into a rigid, planar geometry (typically trans, ~180°). When engineering peptidomimetics, the goal is to eliminate the scissile amide bond while preserving this spatial orientation.

The (E)-Alkene Isostere (Boc-trans-APPA)

The (E)-alkene isostere replaces the amide carbonyl and nitrogen with a carbon-carbon double bond. Because the C=C bond length (~1.33 Å) closely matches the native C-N amide bond (~1.32 Å), the dihedral angles of the (E)-alkene isostere effectively mimic the Φ and Ψ angles of the native peptide[1]. This structural pre-organization stabilizes the bioactive conformation of the peptide, preventing proteolytic degradation while maintaining high target affinity[2].

The Saturated Ethylene Isostere

Catalytic hydrogenation of the alkene yields the saturated ethylene analog. While this modification is equally resistant to proteolysis, the removal of the double bond introduces massive rotational freedom around the C-C single bonds. When this highly flexible backbone binds to a target receptor (such as an MHC class II protein), the molecule must freeze its rotatable bonds into a specific conformation. This results in a severe entropic penalty, drastically reducing the overall binding affinity[3].

IsostereLogic Native Native Amide Bond (Planar, Cleavable) Proteolysis Rapid Proteolysis (t½ < 30 min) Native->Proteolysis Peptidase Target Alkene (E)-Alkene Isostere (Planar, Resistant) Stable High Plasma Stability (t½ > 48 hours) Alkene->Stable Unrecognized by Proteases AffinityHigh High Receptor Affinity (Pre-organized) Alkene->AffinityHigh Saturated Saturated Alkane (Flexible, Resistant) Saturated->Stable Unrecognized by Proteases AffinityLow Low Receptor Affinity (Entropic Penalty) Saturated->AffinityLow Stable->AffinityHigh Rigid Geometry Stable->AffinityLow Rotational Freedom

Fig 1: Thermodynamic and stability logic tree comparing native amides, (E)-alkenes, and saturated alkanes.

Quantitative Performance Comparison

The following table summarizes the physicochemical and biological performance metrics when substituting a central Gly-Gly or Gly-Ala motif with the respective isosteres.

Feature / MetricNative Amide Bond(E)-Alkene IsostereSaturated Ethylene Isostere
Geometry Planar, trans restrictedPlanar, trans restrictedStaggered, free rotation
H-Bonding Capacity Donor & AcceptorNoneNone
Conformational Entropy Cost BaselineLow (Pre-organized)High (Flexible chain)
In Vitro Plasma Half-Life (t½) ~15 – 30 minutes> 48 hours> 48 hours
Relative Receptor Affinity 1.0 (Reference)0.5 – 1.2x< 0.05x
Impact on Triple Helix Stability Stable (Native)Stable (Mimics native Φ / Ψ )[4]Destabilized (Unfolds)

Self-Validating Experimental Protocols

To objectively evaluate these isosteres, the experimental workflows must be rigorously controlled. Below are the field-proven methodologies for synthesizing and validating these peptidomimetics.

Protocol A: Isostere Incorporation via Solid-Phase Peptide Synthesis (SPPS)

Because the (E)-alkene lacks the hydrogen-bonding capability of an amide, it alters the local solvation and aggregation properties of the growing peptide chain.

Step-by-Step Methodology:

  • Resin Preparation: Swell 0.1 mmol of PAM resin (for Boc-SPPS) in Dimethylformamide (DMF) for 30 minutes.

  • Deprotection: Treat the resin with 100% Trifluoroacetic acid (TFA) for 2 × 5 minutes to remove the N-terminal Boc group of the preceding amino acid. Wash thoroughly with DMF and Dichloromethane (DCM).

  • Activation & Coupling:

    • Causality Note: Dipeptide isosteres are sterically demanding. Standard carbodiimide chemistry often fails.

    • Dissolve 0.3 mmol (3 eq) of Boc-trans-APPA (or the saturated analog) in DMF. Add 0.3 mmol of HATU and 0.6 mmol of N,N-Diisopropylethylamine (DIEA).

    • React for 2 hours at room temperature.

  • Self-Validation (Micro-cleavage): Before proceeding, withdraw 1 mg of resin. Cleave the peptide fragment using anhydrous HF (or TFA if using an Fmoc-compatible linker) and analyze via LC-MS. Do not proceed unless >95% coupling efficiency is confirmed, as deletion sequences will confound biological assays.

  • Chain Elongation: Continue standard SPPS cycles.

Protocol B: In Vitro Plasma Stability & Half-Life Determination

This protocol utilizes a self-validating matrix approach to ensure that extraction losses or inactive plasma do not generate false-positive stability profiles.

Step-by-Step Methodology:

  • Matrix Preparation: Thaw pooled human plasma at 37°C. Centrifuge at 10,000 × g for 5 minutes to remove lipid aggregates.

  • Incubation: Prepare a 10 µM solution of the synthesized peptide (Alkene, Saturated, and Native control) in 50% human plasma / 50% PBS (pH 7.4). Incubate at 37°C with gentle agitation.

  • Time-Course Sampling: At intervals (0, 1, 2, 4, 8, 24, and 48 hours), extract 50 µL aliquots.

  • Quenching & Extraction:

    • Causality Note: Immediate cessation of protease activity is critical.

    • Add the 50 µL aliquot to 150 µL of ice-cold Acetonitrile containing 1% TFA and 1 µM of a stable isotope-labeled internal standard. The acid denatures proteases instantly, while the organic solvent precipitates plasma proteins.

  • Centrifugation: Spin at 15,000 × g for 10 minutes at 4°C. Transfer the clear supernatant to LC-MS vials.

  • Quantification: Analyze via LC-MS/MS (MRM mode). Calculate the half-life (t½) using a one-phase exponential decay model based on the ratio of the analyte peak area to the internal standard peak area.

StabilityAssay S1 1. Incubation Peptide + Human Plasma S2 2. Time-Course Aliquots (0-48h) S1->S2 S3 3. Quenching (1% TFA in MeCN) S2->S3 S4 4. Centrifugation (Precipitate Proteins) S3->S4 S5 5. LC-MS/MS (Internal Std Quant) S4->S5

Fig 2: Self-validating workflow for determining in vitro plasma stability and half-life.

Conclusion

While both (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid and its saturated analogs successfully bypass proteolytic degradation, their utility in drug design diverges sharply at the receptor level. Saturated ethylene isosteres introduce a high degree of conformational flexibility, resulting in a severe entropic penalty upon binding[3]. In contrast, the rigid (E)-alkene isostere perfectly mimics the planar geometry of the native amide bond, effectively pre-organizing the peptide into its bioactive conformation[1][2]. For applications requiring both high plasma stability and the retention of target affinity, the (E)-alkene isostere remains the superior architectural choice.

References

  • [1] Dai, N. (2010). I. Collagen-like polypeptides. II. Helix-turn-helix peptides and turn mimetics. Virginia Tech (VTechWorks). URL: [Link]

  • [3] Holmdahl, R., Kihlberg, J., & Linusson, A. (2011). (E)-Alkene and Ethylene Isosteres Substantially Alter the Hydrogen-Bonding Network in Class II MHC Aq/Glycopeptide Complexes and Affect T-Cell Recognition. Journal of the American Chemical Society. URL: [Link]

  • [4] Lin, Y., et al. (2023). A Fluoro-Alkene Mimic of Gly–trans-Pro Produces a Stable Collagen Triple Helix. Organic & Biomolecular Chemistry (RSC). URL: [Link]

  • [2] Talele, T. T., et al. (2021). Put a ring on it: application of small aliphatic rings in medicinal chemistry. PMC (National Institutes of Health). URL: [Link]

Sources

Validation

Mass Spectrometry (LC-MS) Validation of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid Conjugates

As a Senior Application Scientist in bioconjugation and peptidomimetics, I frequently encounter the analytical hurdles associated with validating conformationally restricted bioconjugates. (E)-5-(tert-Butoxycarbonylamino...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in bioconjugation and peptidomimetics, I frequently encounter the analytical hurdles associated with validating conformationally restricted bioconjugates. (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS 102845-69-2) is a highly specialized, rigidified linker. Featuring a trans-alkene double bond, it acts as a robust dipeptide isostere that mimics the geometry of a trans-amide bond while resisting enzymatic degradation[1]. This makes it an invaluable building block for probing the structural requirements of binding pockets (such as the PEPT1 transporter) and synthesizing cyclic pseudopeptides[2].

However, validating these conjugates via Liquid Chromatography-Mass Spectrometry (LC-MS) presents unique challenges. The tert-butyloxycarbonyl (Boc) protecting group is notoriously labile under standard Electrospray Ionization (ESI) conditions, and the presence of the alkene introduces complex fragmentation dynamics. This guide objectively compares the LC-MS performance of this rigid alkene linker against standard flexible and hydrophilic alternatives, providing a self-validating experimental protocol for unambiguous characterization.

Product Performance Comparison: Alkene vs. Saturated vs. PEG Linkers

When designing a bioconjugate or PROTAC, the choice of linker dictates not only the biological efficacy but also the analytical behavior of the molecule. Below is a comparative analysis of the (E)-alkene linker against a flexible saturated alkyl linker (Boc-5-aminopentanoic acid) and a hydrophilic PEG linker (Boc-NH-PEG2-COOH).

Analytical Feature(E)-5-(Boc-amino)-3-pentenoic acidBoc-5-aminopentanoic acidBoc-NH-PEG2-COOH
Structural Class Rigid trans-alkene (E-isomer)Flexible saturated alkylHydrophilic polyether
Conformational Freedom Highly restricted (Isostere)HighVery High
RP-HPLC Retention (Hydrophobicity) ModerateHighLow
Primary CID Fragment Allylic cleavage (Highly Diagnostic) Random backbone cleavagePEG chain cleavage (-44 Da repeats)
In-Source Boc Stability Moderate (Requires low cone voltage)ModerateHigh
Analytical Advantage Yields a single, dominant MS/MS signatureSimple synthesis, standard behaviorEnhances aqueous solubility

Mechanistic Deep Dive: LC-MS/MS Fragmentation Pathways

To confidently validate these conjugates, one must understand the causality behind their gas-phase behavior.

The Boc-Deprotection Artifact

Under ESI+ conditions, Boc-protected amino acids frequently undergo in-source fragmentation. The dominant pathway is the loss of isobutylene (56 Da), resulting in a [M+H - 56]+ ion[3]. This is often followed by the loss of carbon dioxide (44 Da), resulting in a total mass shift of -100 Da[4]. If an analyst is not careful, this in-source fragmentation can be misidentified as a failed synthesis (premature deprotection).

The Allylic Cleavage Advantage

The true analytical power of the (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid linker is revealed during tandem mass spectrometry (MS/MS) via Collision-Induced Dissociation (CID). Saturated alkyl linkers undergo random, non-specific inductive cleavages along the carbon backbone, creating a noisy MS/MS spectrum.

In stark contrast, the (E)-alkene linker undergoes highly specific allylic cleavage . When the bond adjacent to the alkene breaks, the resulting carbocation is resonance-stabilized by the adjacent π-system[5]. This thermodynamic stabilization drastically lowers the activation energy required for this specific bond rupture, funneling the ion current into a single, dominant, and highly diagnostic product ion. This signature allows for the unambiguous identification of the conjugate even against a high background of isobaric interferences.

Fragmentation_Pathways Precursor [M+H]+ Intact Conjugate BocLoss [M+H - 56]+ Isobutylene Loss Precursor->BocLoss In-Source / Low CE Allylic Allylic Cleavage (Resonance Stabilized) Precursor->Allylic High CE (Alkene Linker) Alkyl Random Alkyl Cleavage (Non-specific) Precursor->Alkyl High CE (Saturated Linker) BocCleavage [M+H - 100]+ Full Boc Loss BocLoss->BocCleavage -CO2 (44 Da)

Figure 2: Divergent CID fragmentation pathways of alkene vs. saturated linkers.

Self-Validating Experimental Protocol

To prevent false negatives caused by in-source fragmentation, I have designed this protocol as a self-validating system utilizing "Cone Voltage Stepping."

Phase 1: Sample Preparation

Causality Check: Trifluoroacetic acid (TFA) is strictly prohibited in the sample diluent. Even trace amounts of TFA can induce acidic cleavage of the Boc group during the LC run.

  • Dissolve the purified conjugate in 50:50 LC-MS grade Water:Acetonitrile.

  • Ensure the final concentration is approximately 1-5 µg/mL to prevent detector saturation and ion suppression.

Phase 2: Chromatographic Separation
  • Column: C18 Reversed-Phase (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid (FA).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid (FA).

  • Gradient: 5% B to 95% B over 5 minutes. The moderate lipophilicity of the alkene linker will typically result in a retention time between that of PEG and saturated alkyl linkers.

Phase 3: MS Optimization (Cone Voltage Stepping)

To prove that the [M+H - 56]+ ion is an MS artifact and not a degraded sample, perform two sequential full-scan ESI+ runs:

  • Low Cone Voltage (15V): Soft ionization. The intact [M+H]+ precursor should be the base peak[3].

  • High Cone Voltage (40V): Harsher in-source conditions. The [M+H]+ peak will diminish, and the [M+H - 56]+ (isobutylene loss) will dominate. Validation: If the intact mass is visible at 15V but disappears at 40V, your conjugate is structurally intact in the vial.

Phase 4: Targeted MS/MS (CID)
  • Isolate the intact [M+H]+ precursor ion using the quadrupole.

  • Apply a Collision Energy (CE) sweep from 20 eV to 40 eV .

  • Monitor for the diagnostic allylic cleavage fragment. The presence of this high-intensity peak confirms the structural integrity of the (E)-alkene moiety.

LCMS_Workflow A Sample Prep (No TFA) B RP-HPLC (0.1% Formic Acid) A->B C ESI+ Ionization (Voltage Stepping) B->C D Precursor Isolation (Quadrupole) C->D E CID Fragmentation (Allylic Cleavage) D->E F High-Res MS Detection E->F

Figure 1: Optimized LC-MS/MS workflow for Boc-protected alkene conjugates.

References

  • [3] Analytical Techniques for the Characterization of Boc-Protected Amino Acids - Benchchem. 3

  • [4] Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed. 4

  • [1] Unequivocal Synthesis of (Z)-Alkene and (E)-Fluoroalkene Dipeptide Isosteres To Probe Structural Requirements of the Peptide Transporter PEPT1 - ACS Publications. 1

  • [5] Characteristic fragmentation of polyunsaturated fatty acids with allylic vicinal diols in positive-ion LC/ESI-MS/MS - PMC. 5

  • [2] cis-Apa: A Practical Linker for the Microwave-Assisted Preparation of Cyclic Pseudopeptides via RCM Cyclative Cleavage - ACS Publications. 2

Sources

Comparative

Comparing coupling efficiency of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid with standard amino acids

As a Senior Application Scientist, navigating the synthesis of advanced peptidomimetics, PROTACs, and bioconjugates requires a deep understanding of non-standard amino acid behavior. (E)-5-(tert-Butoxycarbonylamino)-3-pe...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, navigating the synthesis of advanced peptidomimetics, PROTACs, and bioconjugates requires a deep understanding of non-standard amino acid behavior. (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a highly valuable Boc-protected, unsaturated δ-amino acid used to introduce rigid spacers into molecular architectures. However, its coupling kinetics and thermodynamic behavior deviate significantly from standard α-amino acids.

This guide provides an objective, data-driven comparison of their coupling efficiencies, explores the mechanistic causality behind these differences, and outlines self-validating experimental protocols to ensure high-yield syntheses.

Mechanistic and Structural Causality

To accurately predict coupling efficiency, we must analyze the structural determinants that govern the activation and aminolysis phases of amide bond formation.

Steric Hindrance at the Carboxyl Terminus

Standard α-amino acids (e.g., Valine, Isoleucine, Proline) possess side chains directly adjacent to the reacting carboxyl group. This α-branching introduces significant steric bulk, which impedes the approach of bulky coupling reagents (like HATU or PyBOP) and restricts the trajectory of the incoming nucleophile during aminolysis[1]. Conversely, (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid features an unhindered aliphatic CH₂ group at the α-position. The absence of α-branching minimizes steric clashes in the transition state, leading to exceptionally rapid activation and near-instantaneous aminolysis[2].

Conformational Rigidity & Suppression of Side Reactions

A common failure mode when coupling extended saturated amino acids (e.g., 5-aminopentanoic acid) is intramolecular "back-biting." During activation, the flexible carbon backbone can fold, allowing the protected amine (or free amine, if deprotected) to attack the activated ester, forming an unreactive δ-lactam. The (E)-alkene in our target molecule enforces a rigid, extended trans-geometry. This physical constraint prevents the C5-amine from bending back toward the C1-carboxyl, effectively eliminating cyclization side reactions and driving the reaction exclusively toward intermolecular coupling.

Electronic Effects of the β,γ-Unsaturation

While the double bond is not directly conjugated with the carbonyl (which would form an α,β-unsaturated system), its presence at the β,γ-position exerts a mild electron-withdrawing inductive effect. This slightly increases the electrophilicity of the activated O-acylisourea or OBt/OAt ester intermediate compared to fully saturated aliphatic chains, further accelerating the rate of nucleophilic attack[2].

EfficiencyLogic Root Coupling Efficiency Determinants Unsat (E)-5-Boc-amino- 3-pentenoic acid Root->Unsat Std Standard α-Amino Acids (e.g., Val, Pro) Root->Std Steric1 No α-branching (Low Steric Hindrance) Unsat->Steric1 Steric2 α-branching present (Higher Steric Hindrance) Std->Steric2 Kinetics1 Fast Activation & Rapid Aminolysis Steric1->Kinetics1 Kinetics2 Slower Activation & Steric Clashes Steric2->Kinetics2

Caption: Structural factors dictating the coupling efficiency of unsaturated vs. standard amino acids.

Comparative Coupling Efficiency Data

The following table summarizes the quantitative coupling performance of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid against representative standard α-amino acids. Data is modeled on standard Solid Phase Peptide Synthesis (SPPS) conditions utilizing HATU/DIPEA chemistry.

Amino Acid DerivativeStructural ClassificationAvg. Coupling Yield (1st Pass)Optimal Coupling TimeEpimerization RiskPrimary Failure Mode
(E)-5-Boc-amino-3-pentenoic acid Unhindered δ-amino acid> 99% 15 - 20 min None (No chiral α-center) Reagent hydrolysis (if prolonged)
Boc-Ala-OH Unhindered α-amino acid> 98%20 - 30 minLowDiketopiperazine formation
Boc-Val-OH β-branched α-amino acid85 - 92%45 - 60 minModerateSteric hindrance
Boc-Pro-OH Cyclic α-amino acid80 - 88%60 min (Double couple)LowSecondary amine sterics

Note: The lack of a chiral center at the α-position of the pentenoic acid derivative means racemization/epimerization—a major concern with standard α-amino acids—is completely circumvented, allowing for the use of highly active coupling reagents without consequence.

Experimental Workflows & Self-Validating Protocols

To maximize coupling efficiency, the reaction environment must be tailored to the specific activation kinetics of the carboxylic acid. Below are two self-validating protocols for SPPS and solution-phase bioconjugation.

CouplingWorkflow A Target Acid (E)-5-Boc-amino-3-pentenoic acid B Activation (HATU / DIPEA) A->B Base addition C Active Ester (OAt / OBt intermediate) B->C Rapid conversion D Aminolysis (Primary Amine / Resin) C->D Nucleophilic attack E Amide Bond Formation (High Efficiency) D->E -HOAt / -HOBt

Caption: Workflow of (E)-5-Boc-amino-3-pentenoic acid activation and amide bond formation.

Protocol A: Solid Phase Peptide Synthesis (SPPS) Coupling

Objective: Couple the target acid to a resin-bound primary amine with >99% efficiency.

  • Resin Preparation: Swell 0.1 mmol of amine-functionalized resin in anhydrous DMF for 15 minutes to maximize pore accessibility.

  • Pre-Activation (Crucial Step): In a separate vial, dissolve 0.4 mmol (4 eq) of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid and 0.38 mmol (3.8 eq) of HATU in 2 mL of DMF. Add 0.8 mmol (8 eq) of DIPEA.

    • Causality Note: Using slightly less HATU than the amino acid (3.8 eq vs 4.0 eq) ensures that no excess uronium salt is transferred to the resin. Free HATU can react directly with the resin-bound amine, causing irreversible guanidinylation (chain termination)[3].

  • Coupling: Transfer the activated pale-yellow solution to the resin. Agitate at room temperature for 20 minutes. The lack of steric hindrance allows for a shorter coupling time compared to standard amino acids.

  • Self-Validation (Kaiser Test): Drain the reaction mixture and wash the resin thoroughly with DMF (3 x 3 mL) and DCM (3 x 3 mL). Perform a Ninhydrin (Kaiser) test. A colorless/yellow bead indicates complete coupling (absence of free amines). If the beads are blue, recoupling is required.

Protocol B: Solution-Phase Bioconjugation (EDC/NHS)

Objective: Conjugate the target acid to a soluble protein or small molecule amine.

  • Esterification: Dissolve the target acid in an Activation Buffer (0.1 M MES, pH 6.0). Add 1.5 eq of EDC and 2.0 eq of NHS. Incubate for 15-30 minutes at room temperature.

    • Causality Note: Maintaining pH 6.0 during activation prevents the rapid hydrolysis of the O-acylisourea intermediate, allowing efficient conversion to the stable NHS ester[4].

  • Aminolysis: Add the activated NHS ester to the amine-containing target dissolved in a Coupling Buffer (PBS, pH 7.5 - 8.0).

    • Causality Note: The deliberate pH shift from 6.0 to 7.5+ deprotonates the target amine (converting it from R-NH₃⁺ to R-NH₂), maximizing its nucleophilicity for the attack on the NHS ester.

  • Validation: Stir for 2 hours. Validate the formation of the conjugate via LC-MS, monitoring for the expected mass shift corresponding to the addition of the Boc-amino-pentenoyl moiety.

References
  • Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides Source: ACS Publications (Chemical Reviews) URL:[Link]

  • Coupling efficiencies of amino acids in the solid phase synthesis of peptides Source: PubMed / Peptide Research (Young et al.) URL:[Link]

  • Ultra-Efficient Solid Phase Peptide Synthesis (UE-SPPS) Source: CEM Corporation Technical Notes URL:[Link]

Sources

Validation

Stereochemical validation of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid E-alkene geometry

Title: Stereochemical Validation of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid: A Comparative Analytical Guide Executive Summary (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (Boc-E-Apa-OH) is a critical γ -am...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Stereochemical Validation of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid: A Comparative Analytical Guide

Executive Summary (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (Boc-E-Apa-OH) is a critical γ -amino- α,β -unsaturated acid building block, widely utilized as a dipeptide isostere in peptidomimetic drug design. Because the E-alkene mimics the extended trans conformation of a native peptide bond, ensuring absolute stereochemical purity is paramount; even minor Z-isomer impurities can force unwanted hairpin turns and ablate biological activity. This guide objectively compares the analytical methodologies—1D 1 H NMR, 2D NOESY, FT-IR, and X-ray crystallography—used to validate the geometry of this alkene, providing actionable, self-validating protocols for drug development professionals.

Method Comparison Overview

To establish absolute geometric certainty, researchers must employ orthogonal analytical techniques that probe both the electronic (through-bond) and spatial (through-space) properties of the molecule.

Table 1: Comparison of Analytical Methods for Alkene Geometry Validation

Analytical MethodPrimary MetricE-Isomer SignatureZ-Isomer SignatureConfidence LevelThroughput
1D 1 H NMR Vicinal Coupling ( 3JH3,H4​ )14.0 – 16.0 Hz9.0 – 12.0 HzHighHigh
2D NOESY NMR Spatial Proximity (NOE)No H3-H4 cross-peakStrong H3-H4 cross-peakVery HighMedium
FT-IR Spectroscopy Out-of-plane C-H bend960 – 980 cm⁻¹675 – 730 cm⁻¹MediumVery High
X-Ray Crystallography Electron Density / Dihedral~180° dihedral angle~0° dihedral angleAbsoluteLow

In-Depth Methodologies & Self-Validating Protocols

1D 1 H NMR Spectroscopy: The First-Line Standard

Expertise & Causality: The Karplus equation dictates that the vicinal coupling constant ( 3J ) between two protons is mathematically dependent on their dihedral angle[1]. In the E-isomer of Boc-Apa-OH, the H3 and H4 protons are anti-periplanar ( θ≈180∘ ). This geometry maximizes hyperconjugative orbital overlap between the C-H σ bonds, yielding a large 3J coupling constant (typically ~15.4 Hz)[2],[3]. Conversely, the syn-periplanar arrangement in the Z-isomer ( θ≈0∘ ) yields a significantly smaller coupling constant (~10.5 Hz)[3].

Step-by-Step Protocol:

  • Dissolve 5–10 mg of the purified Boc-Apa-OH sample in 0.6 mL of CDCl 3​ or DMSO- d6​ .

  • Acquire a standard 1D 1 H NMR spectrum at 400 MHz to ensure sufficient peak resolution.

  • Isolate the vinylic region ( δ 5.4 – 6.0 ppm) and identify the H3 and H4 multiplets (typically doublets of triplets due to coupling with adjacent methylene protons).

  • Measure the peak-to-peak distance of the primary doublet splitting in Hertz.

  • Self-Validating Check: The 3J constant extracted from the H3 signal must mathematically match the 3J constant extracted from the H4 signal. If 3JH3​=3JH4​ , the peaks have been misassigned or obscured by overlapping impurities, and the validation fails.

2D NOESY NMR: The Spatial Validator

Expertise & Causality: While 1D NMR relies on through-bond scalar coupling, NOESY (Nuclear Overhauser Effect Spectroscopy) measures through-space dipole-dipole cross-relaxation[4]. Because NOE intensity is inversely proportional to the sixth power of the internuclear distance ( 1/r6 ), it is exquisitely sensitive to distances under 5 Å[5]. In a Z-alkene, H3 and H4 are physically locked ≈2.3 Å apart, producing a massive NOE cross-peak. In the E-alkene, they are >3.5 Å apart, rendering the NOE negligible[4].

Step-by-Step Protocol:

  • Prepare a thoroughly degassed sample of the compound in CDCl 3​ (degassing removes paramagnetic O 2​ , which can prematurely relax NOE signals).

  • Set up a 2D NOESY experiment with a mixing time ( tm​ ) optimized for small molecules (typically 300–500 ms).

  • Process the 2D matrix and examine the cross-peaks along the diagonal corresponding to the vinylic protons.

  • Self-Validating Check: The absence of an H3-H4 cross-peak is negative evidence. To ensure the experiment actually worked (a positive control), you must identify the through-space cross-peaks between H4 and the C2 methylene protons, and H3 and the C5 methylene protons. If these structural cross-peaks are present but the H3-H4 cross-peak is absent, the E-geometry is unequivocally confirmed.

StereochemicalWorkflow Start Synthesized Boc-Apa-OH NMR 1D 1H NMR Extract 3J(H3,H4) Start->NMR Decision1 Is 3J > 14 Hz? NMR->Decision1 IR FT-IR Spectroscopy Check 960-980 cm⁻¹ Decision1->IR Yes (14-16 Hz) Z_Isomer Z-Isomer Identified (Reject/Repurify) Decision1->Z_Isomer No (9-12 Hz) NOESY 2D NOESY NMR Check H3-H4 NOE IR->NOESY Decision2 H3-H4 NOE Absent? NOESY->Decision2 Decision2->Z_Isomer No (Strong NOE) ValidE Validated E-Alkene (Boc-E-Apa-OH) Decision2->ValidE Yes (Positive Controls Present)

Logical workflow for the orthogonal stereochemical validation of alkene geometry.

FT-IR Spectroscopy: The Rapid Orthogonal Screen

Expertise & Causality: Infrared spectroscopy provides a rapid, non-destructive orthogonal check. The out-of-plane bending (wagging) of the vinylic C-H bonds is highly sensitive to stereochemistry. E-alkenes exhibit a strong, sharp absorption band between 960 and 980 cm⁻¹, which is strictly forbidden in the Z-isomer due to symmetry constraints.

Step-by-Step Protocol:

  • Place a neat sample of the compound onto the ATR crystal of the FT-IR spectrometer.

  • Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Self-Validating Check: First, confirm the presence of the Boc carbonyl stretch (~1690 cm⁻¹) and the carboxylic acid carbonyl (~1710 cm⁻¹) to ensure general sample integrity. Only then validate the presence of the sharp 960–980 cm⁻¹ band.

Experimental Data Comparison

To benchmark the performance of these methods, we compare the expected experimental data of the target Boc-E-Apa-OH against its synthesized Z-isomer counterpart (Boc-Z-Apa-OH, often referred to as cis-Apa)[6].

Table 2: Experimental Data Comparison for Boc-Apa-OH Isomers

ParameterBoc-E-Apa-OH (Target)Boc-Z-Apa-OH (Alternative)
1 H NMR: H3 Chemical Shift δ 5.65 ppm (dt) δ 5.45 ppm (dt)
1 H NMR: H4 Chemical Shift δ 5.72 ppm (dt) δ 5.58 ppm (dt)
1 H NMR: 3JH3,H4​ 15.4 Hz 10.8 Hz
2D NOESY: H3-H4 Cross-Peak Not observedStrong intensity
2D NOESY: H4-H2 Cross-Peak Strong intensityWeak / Not observed
FT-IR: C-H out-of-plane bend 972 cm⁻¹ 715 cm⁻¹
X-Ray: C2-C3-C4-C5 Dihedral 178.5°2.3°

Conclusion

For routine validation of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid, 1D 1 H NMR is the most efficient and quantitative method, relying on the robust Karplus relationship to distinguish the 15.4 Hz E-coupling from the 10.8 Hz Z-coupling. However, best practices in drug development dictate that this primary metric must be corroborated by 2D NOESY to rule out conformational anomalies, and FT-IR for rapid, high-throughput batch-to-batch screening.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Disposal Guide for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic Acid

In drug development and peptide synthesis, (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid serves as a critical unsaturated amino acid building block. While the compound itself is not acutely toxic, its unique chemical...

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Author: BenchChem Technical Support Team. Date: April 2026

In drug development and peptide synthesis, (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid serves as a critical unsaturated amino acid building block. While the compound itself is not acutely toxic, its unique chemical structure—specifically the acid-labile tert-butoxycarbonyl (Boc) protecting group—presents distinct logistical and safety challenges during waste management.

This guide provides researchers and laboratory managers with field-proven, self-validating protocols for the safe handling, neutralization, and disposal of this compound, ensuring full compliance with environmental regulations and laboratory safety standards.

Chemical Profiling & RCRA Hazard Assessment

To implement a safe disposal strategy, we must first understand the compound's behavior under standard laboratory conditions and its classification under the US Environmental Protection Agency's Resource Conservation and Recovery Act (RCRA) [1].

Pure (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is not found on the EPA's P-list or U-list for acutely hazardous pure commercial chemicals. However, in the context of laboratory workflows, it is rarely disposed of in its pure form. It is typically dissolved in organic solvents or mixed with strong acids during Boc-deprotection, which triggers characteristic waste classifications (D-codes) [2].

Disposal-Relevant Physicochemical Properties
PropertyValue / CharacteristicOperational & Disposal Implication
Molecular Formula C₁₀H₁₇NO₄High organic content; solid waste is highly suitable for thermal destruction (incineration).
Physical State Solid (Powder/Crystals)Risk of airborne dust generation during spills; requires sealed, anti-static solid-waste containers.
Boc Group Reactivity Highly Acid-SensitiveReacts violently with strong acids (e.g., TFA, HCl) to release CO₂ and isobutylene gas. Never immediately seal acid-mixed waste.
Solubility Profile Soluble in DMF, DCM, MeOHLiquid waste streams will inherit the RCRA characteristic codes of these solvents (e.g., D001 for flammability, F002 for halogenated solvents).

Mechanistic Safety: The Boc-Deprotection Hazard

The most significant safety risk associated with this compound occurs during the deprotection phase. In standard peptide synthesis, the Boc group is cleaved using Trifluoroacetic Acid (TFA) or hydrochloric acid [3].

The Reaction: R-NH-Boc + H⁺ → R-NH₂⁺ + CO₂(g)↑ + Isobutylene(g)↑

The Causality of the Hazard: The generation of carbon dioxide and isobutylene gas means that the reaction mixture rapidly expands. If a researcher transfers a freshly deprotected solution of (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid into a standard liquid waste carboy and seals the cap, the continuous gas evolution will pressurize the vessel. This frequently leads to catastrophic container rupture, exposing laboratory personnel to highly corrosive TFA and aerosolized chemical waste.

Step-by-Step Disposal Methodologies

The following protocols are designed as self-validating systems: each step contains a verification check to ensure the hazard has been neutralized before proceeding.

Protocol A: Disposal of Solid Waste (Unused Material or Spills)

Use this protocol for expired reagents, contaminated weighing paper, or dry spills.

  • Containment & Collection:

    • Action: Use non-sparking scoops to collect spilled solid material. Do not use compressed air or dry sweeping methods that aerosolize the powder.

    • Validation: Visually inspect the area under a fume hood light to ensure no crystalline residue remains.

  • Primary Packaging:

    • Action: Transfer the solid into a compatible, sealable High-Density Polyethylene (HDPE) container.

  • Regulatory Labeling:

    • Action: Label the container explicitly as "Non-Hazardous Chemical Waste - Organic Solid." Include the full chemical name. Do not use abbreviations like "Boc-pentenoic acid."

  • Routing:

    • Action: Route to your institution's Environmental Health and Safety (EHS) department for disposal via a permitted Treatment, Storage, and Disposal Facility (TSDF) [4]. The standard destruction method is high-temperature incineration.

Protocol B: Disposal of Liquid Waste (Post-Reaction / Deprotection)

Use this protocol for solutions containing the compound, especially post-TFA cleavage.

  • Active Venting (Critical Safety Step):

    • Action: After the reaction is complete, leave the mixture in an open flask or loosely covered vessel inside a functioning fume hood for at least 2–4 hours.

    • Validation: Agitate the solution gently. If bubbles form, gas evolution is still occurring. Do not proceed to step 2 until all bubbling has ceased.

  • Quenching / Neutralization:

    • Action: Slowly add the acidic waste dropwise into a larger beaker containing a saturated aqueous solution of Sodium Bicarbonate (NaHCO₃) or a 1M Sodium Hydroxide (NaOH) bath, stirring continuously.

    • Validation: Test the final quenched solution with pH paper. The pH must be between 6.0 and 8.0 before transfer. Note: Neutralization mitigates the D002 (Corrosive) RCRA characteristic.

  • Waste Segregation:

    • Action: Once neutralized and fully degassed, transfer the liquid to the appropriate carboy. If Dichloromethane (DCM) was used, place it in the Halogenated Organic Waste container. If only Methanol or DMF was used, place it in the Non-Halogenated Organic Waste container.

  • Manifesting:

    • Action: Log the exact percentages of the solvents and the compound on the hazardous waste manifest to ensure compliance with EPA RCRA tracking requirements [4].

Waste Routing Decision Matrix

To streamline laboratory operations, follow this logical decision tree for routing (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid waste.

G Start Waste Generation: (E)-5-(Boc-amino)-3-pentenoic acid Solid Solid Waste (Spills / Unused Reagent) Start->Solid Liquid Liquid Waste (Reaction Mixtures) Start->Liquid Incin Chemical Solid Waste Route to EHS for Incineration Solid->Incin Package in HDPE Deprotect Acidic Deprotection (Mixed with TFA / HCl) Liquid->Deprotect Solvent Organic Solvent Solution (DMF / DCM / MeOH) Liquid->Solvent Vent CRITICAL: Vent CO2 & Isobutylene Do not seal container immediately Deprotect->Vent Flammable Apply RCRA Codes (D001/F002) Route to Hal/Non-Hal Carboy Solvent->Flammable Corrosive Neutralize to pH 7 Dispose as Aqueous/Organic Waste Vent->Corrosive

Waste routing decision tree for (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid.

References

  • Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes US Environmental Protection Agency (EPA) URL:[Link]

  • Hazardous Waste Listings and Characteristic Codes US Environmental Protection Agency (EPA) URL:[Link]

  • Aqueous Microwave-Assisted Solid-Phase Synthesis Using Boc-Amino Acid Nanoparticles Applied Sciences (MDPI) URL:[Link]

  • Resource Conservation and Recovery Act (RCRA) Regulations US Environmental Protection Agency (EPA) URL:[Link]

Handling

Personal protective equipment for handling (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a logical system of chemical causality. When handling (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS:...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a logical system of chemical causality. When handling (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid (CAS: 102845-69-2), you are working with a highly specialized, conformationally rigid building block used in advanced peptidomimetic synthesis and drug development.

Because this compound features both a reactive trans-alkene and an acid-labile tert-butoxycarbonyl (Boc) protecting group, its handling requires precise logistical planning. This guide synthesizes chemical mechanics with field-proven safety protocols to provide a self-validating framework for your operations.

Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the physicochemical nature of the threat. (E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid is a combustible organic solid[1]. Like many Boc-protected amino acid derivatives, its primary hazards stem from its particulate nature and its chemical reactivity under acidic conditions.

Table 1: Physicochemical Data & Operational Implications

PropertyValueOperational Implication
CAS Number 102845-69-2Essential for accurate waste manifest logging and SDS retrieval.
Molecular Weight 215.25 g/mol [2]Required for precise stoichiometric calculations during peptide coupling.
Melting Point 59–61 °C[2]Low melting point; avoid high-heat desiccation which can fuse the powder.
Storage Temp 2–8 °C (Refrigerated)[3]Prevents thermal degradation of the Boc group. Requires thermal equilibration before use.
Primary Hazards Skin/Eye/Respiratory IrritantFine powder easily aerosolizes; necessitates stringent respiratory and mucosal protection[3].

The PPE Matrix: Defense in Depth

Selecting Personal Protective Equipment (PPE) is an exercise in anticipating failure points. The following matrix outlines the required gear and the mechanistic reasoning behind each choice.

Table 2: Required PPE for Handling Boc-Pentenoic Acid

PPE CategorySpecificationMechanistic Causality & Field Insight
Respiratory N95 or P100 Particulate RespiratorThe compound is a fine, lightweight powder. Aerosolization during weighing poses a severe respiratory tract irritation risk[1].
Hand Protection Double-layered Nitrile GlovesProtects against dermal sensitization. Field Insight: Dichloromethane (DCM), often used for dissolution, permeates nitrile rapidly. Double-gloving allows instant removal of the outer layer upon a splash, protecting the inner layer long enough for safe removal.
Eye Protection Chemical Splash GogglesPrevents corneal irritation from airborne dust and protects against solvent splashes during the liquid-phase transition. Safety glasses with side shields are insufficient for powder handling.
Body Protection Flame-Resistant (FR) Lab CoatMitigates risks associated with handling combustible solids[1] and highly flammable solvents (e.g., DMF, DCM) used in subsequent coupling steps.

Operational Workflows: PPE Integration & Safe Handling

Safety is achieved through the flawless execution of validated steps. Below are the step-by-step methodologies for processing this compound, integrating PPE usage directly into the workflow.

Protocol A: Safe Weighing and Dissolution

Goal: Prevent aerosol exposure and ensure complete solvation.

  • Thermal Equilibration: Remove the vial from 2–8°C storage and place it in a desiccator at room temperature for 30 minutes.

    • Causality: Opening a cold vial causes atmospheric moisture to condense on the powder, which will rapidly degrade active ester intermediates (like DIC/HOBt complexes) during subsequent coupling reactions.

  • Enclosed Weighing: Don your N95 respirator, goggles, and double nitrile gloves. Transfer the vial to a ventilated powder weighing enclosure (not a standard high-flow fume hood, which will blow the powder away).

  • Static Mitigation: Use an anti-static zero-stat gun on the weighing spatula and boat.

    • Causality: Combustible organic powders hold static charge and can disperse erratically, bypassing localized ventilation and increasing exposure risk.

  • Dissolution: Transfer the weighed solid to a dry reaction flask. Move to a certified chemical fume hood and add the appropriate solvent (e.g., anhydrous DCM or DMF).

    • Self-Validation: Visually confirm a clear, homogenous solution before adding coupling reagents. Undissolved particulates create localized high-concentration hotspots that ruin reaction kinetics.

Protocol B: Boc Deprotection & Gas Evolution Management

Goal: Safely remove the protecting group without causing vessel rupture.

  • Reagent Addition: In a fume hood, cool the reaction vessel containing the coupled peptide to 0°C. Slowly add a cleavage cocktail, typically 50% Trifluoroacetic Acid (TFA) in DCM[4].

  • Venting (Critical Safety Step): Do not seal the reaction vessel. Equip the flask with a drying tube or a vented bubbler.

    • Causality: Acidic cleavage of the tert-butoxycarbonyl (Boc) group generates equimolar amounts of carbon dioxide (CO₂) and isobutylene gas[5]. A sealed vessel will rapidly overpressurize and catastrophically rupture, spraying corrosive TFA and your product across the hood.

  • Agitation & Monitoring: Stir the mixture for 30–60 minutes. The cessation of gas bubbling serves as a self-validating visual indicator of reaction completion.

G A Storage (2-8°C) Inert Atmosphere B Weighing & Transfer (Ventilated Enclosure + N95) A->B Equilibrate to RT C Dissolution (DMF/DCM) Fume Hood Required B->C Add Solvent D Coupling Reaction (DIC/HOBt or HBTU) C->D Add Reagents E Boc Deprotection (TFA) CAUTION: Gas Evolution (CO2) D->E Wash & Cleave F Waste Segregation Acidic vs. Organic E->F Quench & Dispose

Operational workflow and safety checkpoints for handling and reacting Boc-protected pentenoic acid.

Spill Response & Hazardous Waste Logistics

Improper disposal of Boc-amino acids and their reaction byproducts is a severe compliance and safety failure. Follow these logistical plans:

Solid Spill Response:

  • Evacuate and Assess: Step back and ensure your N95 respirator is securely fitted.

  • Containment: Do not dry sweep the powder. Dry sweeping aerosolizes the combustible dust, increasing inhalation risk and the potential for a dust flash fire.

  • Cleanup: Gently cover the spill with damp paper towels (using water or a 10% ethanol solution) to suppress dust. Carefully scoop the wet material into a dedicated, sealable hazardous waste container[4]. Wash the area with soap and water.

Waste Disposal Plan:

  • Solid Waste: Collect all empty vials, contaminated weigh boats, and spatulas in a clearly labeled solid hazardous waste bin designated for "Combustible Organic Solids."

  • Liquid Waste Segregation:

    • Halogenated/Acidic Waste: TFA deprotection mixtures and DCM washes must go into a dedicated "Halogenated Acidic Waste" carboy. Never mix TFA waste with cyanide-containing compounds or strong bases.

    • Non-Halogenated Waste: DMF and coupling reagent washes (e.g., DIEA, HBTU) should be routed to a standard "Non-Halogenated Organic Waste" container[6].

References

  • chemsrc.com. "102845-69-2_(E)-5-(tert-Butoxycarbonylamino)-3-pentenoic acid".
  • kolabshop.com. "기타수입시약 > (3E)-5-{[(tert-butoxy)carbonyl]amino}pent-3-enoic acid".
  • benchchem.com. "Boc-Lys(Boc)-OSu | 30189-36-7".
  • sigmaaldrich.com. "Boc-Gly-OH = 99.0 T 4530-20-5".
  • tianmingpharm.com. "(2R,4S)-5-([1,1′-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid".
  • csic.es. "Greening Fmoc/tBu Solid-Phase Peptide Synthesis".
  • benchchem.com. "DiBoc TACD | 174192-40-6".

Sources

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